2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

• CAS: 90153-58-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Structure of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide, a substituted pyrazole derivative of interest in medicinal chemistry and materials science. While a definitive crystal structure for this specific molecule is not publicly available, this document synthesizes data from structurally analogous compounds to elucidate its key structural features, predict its physicochemical properties, and outline robust methodologies for its synthesis and characterization. This guide is intended to serve as a foundational resource for researchers engaged in the design and development of novel pyrazole-based compounds.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone in modern medicinal chemistry, renowned for its versatile biological activities. Pyrazole derivatives have demonstrated a wide spectrum of pharmacological effects, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The N-acylamide linkage, as seen in the title compound, is a common bioisostere for various functional groups and plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. The specific substitution pattern of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide, featuring a chloroacetamide group attached to a trimethylated pyrazole core, suggests its potential as a reactive intermediate for the synthesis of more complex molecules or as a pharmacologically active agent in its own right.

Elucidating the Molecular Architecture

The molecular structure of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is defined by the spatial arrangement of its constituent atoms and the nature of the chemical bonds connecting them. While an experimental crystal structure is the gold standard for such analysis, we can infer a significant amount of structural information from its chemical formula, connectivity, and data from closely related compounds.

Core Components and Connectivity

The molecule is composed of two primary moieties: a 1,3,5-trimethyl-1H-pyrazol-4-yl core and a 2-chloroacetamide side chain, linked by an amide bond.

• 1,3,5-trimethyl-1H-pyrazol-4-yl core: This five-membered aromatic heterocycle contains two adjacent nitrogen atoms and is substituted with three methyl groups at positions 1, 3, and 5. The N1-methylation is a key feature, as it removes the possibility of tautomerism often observed in N-unsubstituted pyrazoles.

• 2-chloroacetamide side chain: This functional group consists of an acetamide linker with a terminal chlorine atom. The presence of the electrophilic chloroacetyl group makes this molecule a valuable synthon for further chemical modifications.

The systematic IUPAC name for this compound is 2-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide. Its hydrochloride salt is commercially available under the CAS number 92764-65-3.[1]

Predicted Physicochemical Properties

Based on its structure, several key physicochemical properties can be predicted, which are crucial for its handling, formulation, and biological activity.

Property	Predicted Value	Source
Molecular Formula	C₈H₁₂ClN₃O	-
Molecular Weight	201.65 g/mol	[2]
TPSA (Topological Polar Surface Area)	46.92 Ų	[3]
LogP (Octanol-Water Partition Coefficient)	0.90582	[3]
Hydrogen Bond Donors	1	[3]
Hydrogen Bond Acceptors	3	[3]
Rotatable Bonds	2	[3]

These predicted values suggest that the molecule possesses moderate polarity and a degree of conformational flexibility around the amide bond and the bond connecting the side chain to the pyrazole ring.

Insights from Analogous Crystal Structures

While the crystal structure of the title compound is not available, examining the crystal structures of similar N-acylpyrazole derivatives provides valuable insights into its likely solid-state conformation and intermolecular interactions. For instance, the crystal structure of 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide reveals significant details about bond lengths, bond angles, and intermolecular hydrogen bonding patterns.[4] In this related structure, strong N—H⋯O hydrogen bonds link the molecules into chains.[4] It is highly probable that 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide also forms similar hydrogen-bonded networks in the solid state, influencing its melting point, solubility, and other macroscopic properties.

Synthesis and Characterization: A Methodological Approach

The synthesis of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide can be achieved through a straightforward and well-established chemical transformation.

Retrosynthetic Analysis and Proposed Synthesis

A logical retrosynthetic disconnection of the target molecule breaks the amide bond, leading to two key starting materials: 4-amino-1,3,5-trimethyl-1H-pyrazole and chloroacetyl chloride.

Caption: Retrosynthetic analysis of the target molecule.

The forward synthesis would, therefore, involve the acylation of 4-amino-1,3,5-trimethyl-1H-pyrazole with chloroacetyl chloride. This reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol based on the synthesis of analogous compounds.[4]

• Dissolution of Starting Material: Dissolve 4-amino-1,3,5-trimethyl-1H-pyrazole in a suitable aprotic solvent (e.g., tetrahydrofuran, dichloromethane).

• Addition of Base: Add a slight excess of a non-nucleophilic base (e.g., triethylamine) to the solution.

• Controlled Addition of Acylating Agent: Cool the reaction mixture in an ice bath and add chloroacetyl chloride dropwise with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically quenched with water, and the product is extracted into an organic solvent. The organic layer is then washed, dried, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Structural Verification: A Multi-Technique Approach

The identity and purity of the synthesized 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide should be confirmed using a combination of spectroscopic and analytical techniques.

Caption: Workflow for synthesis and characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three methyl groups on the pyrazole ring, the methylene protons of the chloroacetyl group, and the amide proton. The chemical shifts and coupling patterns will be indicative of the molecular structure.

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms in the molecule, including the carbonyl carbon of the amide group and the carbons of the pyrazole ring.

• Mass Spectrometry (MS): Mass spectrometry will be used to determine the molecular weight of the compound. The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the amide, the C=O stretching of the amide (Amide I band), and the N-H bending (Amide II band).

• Elemental Analysis: Combustion analysis can be performed to determine the elemental composition (C, H, N, Cl) of the synthesized compound, which should be in close agreement with the calculated values for the molecular formula C₈H₁₂ClN₃O.

Potential Applications and Future Directions

Given the reactivity of the chloroacetyl group, 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is a versatile intermediate for the synthesis of a wide range of derivatives. The chlorine atom can be readily displaced by various nucleophiles to introduce new functional groups and build more complex molecular architectures. These derivatives could be screened for a variety of biological activities, leveraging the established pharmacological importance of the pyrazole scaffold. Furthermore, the molecule itself may possess intrinsic biological properties that warrant investigation.

Conclusion

This technical guide has provided a detailed overview of the molecular structure of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide. By integrating theoretical predictions with experimental data from analogous compounds, a comprehensive picture of its structural features, physicochemical properties, and synthetic accessibility has been presented. The methodologies for its synthesis and characterization outlined herein provide a solid foundation for researchers to further explore the chemistry and potential applications of this and related pyrazole derivatives.

References

• Mu, X., et al. (2012). 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(11), o3249. [Link]

• National Center for Biotechnology Information. 2-chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide. PubChem Compound Summary for CID 6485359. [Link]

• National Center for Biotechnology Information. 2-chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide. PubChem. [Link]

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Molecular weight of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

An In-Depth Technical Guide to 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, a compound of interest in medicinal chemistry and drug development. This document will delve into its fundamental chemical properties, with a primary focus on the determination of its molecular weight, and will also cover its structure, synthesis, and potential applications.

Introduction

Substituted pyrazole amides represent a significant class of heterocyclic compounds that have garnered substantial attention in pharmaceutical research due to their diverse biological activities. These activities include anti-inflammatory, analgesic, antiviral, and antitumor properties. The specific compound, 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, belongs to this promising class of molecules. Its structure, featuring a substituted pyrazole ring linked to a chloroacetamide moiety, suggests its potential as a versatile intermediate in the synthesis of more complex pharmaceutical agents. A precise understanding of its molecular weight is the foundational step for any quantitative analysis, including reaction stoichiometry, formulation, and analytical characterization.

Molecular Structure and Formula

The systematic name, 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, provides the necessary information to deduce its chemical structure and, consequently, its molecular formula.

The core of the molecule is a pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms. This ring is substituted with three methyl (-CH₃) groups at positions 1, 3, and 5. The acetamide linker, -NH-C(=O)-CH₂Cl, is attached at the 4th position of the pyrazole ring.

Based on this structure, the molecular formula is determined by summing the constituent atoms:

• Carbon (C): 3 from the pyrazole ring, 3 from the methyl groups, and 2 from the acetamide group, totaling 8 carbon atoms.

• Hydrogen (H): 9 from the three methyl groups and 3 from the acetamide group, totaling 12 hydrogen atoms.

• Chlorine (Cl): 1 from the chloroacetamide tail.

• Nitrogen (N): 2 within the pyrazole ring and 1 in the acetamide linker, totaling 3 nitrogen atoms.

• Oxygen (O): 1 from the carbonyl group of the acetamide linker.

Thus, the molecular formula for 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is C₈H₁₂ClN₃O .

A two-dimensional representation of the molecular structure is provided below:

Caption: 2D structure of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

Molecular Weight Calculation

The molecular weight (MW) is a critical parameter for any chemical compound. It is calculated by summing the atomic weights of all atoms present in the molecular formula (C₈H₁₂ClN₃O). The atomic weights used for this calculation are based on the IUPAC standard atomic weights.

Table 1: Atomic Weights of Constituent Elements

Element	Symbol	Atomic Weight ( g/mol )
Carbon	C	12.011
Hydrogen	H	1.008
Chlorine	Cl	35.453
Nitrogen	N	14.007
Oxygen	O	15.999

The molecular weight is calculated as follows:

MW = (8 × AW_C) + (12 × AW_H) + (1 × AW_Cl) + (3 × AW_N) + (1 × AW_O) MW = (8 × 12.011) + (12 × 1.008) + (1 × 35.453) + (3 × 14.007) + (1 × 15.999) MW = 96.088 + 12.096 + 35.453 + 42.021 + 15.999 MW = 201.657 g/mol

This calculated molecular weight is consistent with that of similar compounds found in chemical databases. For instance, the closely related compound 2-chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide (C₈H₁₂ClN₃O) has a reported molecular weight of 201.65 g/mol .[1]

Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₈H₁₂ClN₃O	-
Molecular Weight	201.657 g/mol	Calculation
Appearance	Expected to be a solid at room temperature	Analogy to similar compounds
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Likely soluble in organic solvents like ethanol, methanol, and DMSO	Structural analysis
LogP	~1.5 - 2.5	Prediction based on similar structures

Synthesis Protocol (Hypothetical)

A plausible synthetic route for 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide can be proposed based on established methods for the synthesis of N-acylpyrazoles.[2] The key steps would likely involve the synthesis of the 4-amino-1,3,5-trimethyl-1H-pyrazole intermediate, followed by its acylation with chloroacetyl chloride.

Synthesis of 4-amino-1,3,5-trimethyl-1H-pyrazole

The synthesis of the pyrazole core can be achieved through various established methods, often involving the condensation of a β-dicarbonyl compound with a hydrazine derivative.

Acylation of 4-amino-1,3,5-trimethyl-1H-pyrazole

Reaction:

Step-by-Step Methodology:

• Dissolution: Dissolve 1 equivalent of 4-amino-1,3,5-trimethyl-1H-pyrazole in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) in a reaction flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add 1.1 equivalents of a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to the reaction mixture. This is to neutralize the hydrochloric acid byproduct of the reaction.

• Acylating Agent Addition: Slowly add 1.05 equivalents of chloroacetyl chloride dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding water. Separate the organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess base, followed by a saturated sodium bicarbonate solution to remove any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

Caption: Hypothetical synthesis workflow for the target compound.

Potential Applications and Research Interest

While specific applications for 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide are not extensively documented, its structural motifs suggest several areas of research interest:

• Medicinal Chemistry: As a substituted pyrazole, it could serve as a scaffold for the development of novel therapeutic agents. The chloroacetamide group is a reactive handle that can be used for further chemical modifications to generate a library of compounds for biological screening.[3]

• Agrochemicals: Pyrazole derivatives have been successfully developed as herbicides, insecticides, and fungicides. This compound could be a precursor for new agrochemical candidates.

• Material Science: Heterocyclic compounds are also explored in material science for applications such as organic light-emitting diodes (OLEDs) and as ligands in coordination chemistry.

Safety and Handling

Given the presence of a chloroacetamide group, which is a known alkylating agent, 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide should be handled with care. Similar chloroacetamide compounds are classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.

General Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, immediately flush the affected area with copious amounts of water.

• Store in a tightly sealed container in a cool, dry place.

It is highly recommended to consult the Safety Data Sheet (SDS) for any chemical before handling.[4][5]

Conclusion

2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is a heterocyclic compound with a calculated molecular weight of 201.657 g/mol . Its structure suggests it is a valuable intermediate for the synthesis of a wide range of potentially bioactive molecules. While further experimental data is needed to fully characterize this compound, this guide provides a solid foundation for researchers and scientists working with this and related chemical entities.

References

• National Center for Biotechnology Information (2024). 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. PubChem Compound Summary for CID 57502444. Retrieved from [Link].

• El Moutaouakil Ala Allah, A., Kariuki, B. M., Ameziane El Hassani, I., Alsubari, A., Guerrab, W., Said, M. A., & Ramli, Y. (2024). 2-Chloro-N-(4-hydroxyphenyl)acetamide.

• National Center for Biotechnology Information (2024). N-(Pyridin-2-Yl)-2-(1,3,5-Trimethyl-1h-Pyrazol-4-Yl)acetamide. PubChem Compound Summary for CID 30008778. Retrieved from [Link].

• National Center for Biotechnology Information (2024). 2-chloro-N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acetamide. PubChem Compound Summary for CID 6485359. Retrieved from [Link].

• Penta (2023). Acetamide - Safety Data Sheet. Retrieved from [Link].

• Al-Hourani, B. J., Al-Adhami, H. A., Sharma, G., Sharma, S., Al-Qawasmeh, R. A., & El-Elimat, T. (2022). Synthesis, In Silico and In Vitro Characterization of Novel N,N-Substituted Pyrazolopyrimidine Acetamide Derivatives for the 18KDa Translocator Protein (TSPO). Molecules, 27(19), 6529.

• New Jersey Department of Health (2017). Acetamide - Hazardous Substance Fact Sheet. Retrieved from [Link].

• Reddy, M. R., Rao, M. S., & Kumar, M. S. (2023).
• Al-Adhami, H. A., Al-Hourani, B. J., Sharma, G., Sharma, S., & El-Elimat, T. (2022). Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity. RSC Advances, 12(35), 22964-22977.

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Unveiling the Bio-Potential: A Technical Guide to 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Latent Promise

In the vast landscape of chemical entities, the pyrazole scaffold stands as a privileged structure, a recurring motif in a multitude of biologically active compounds.[1][2] Its inherent chemical properties and synthetic tractability have made it a cornerstone in the design of novel therapeutics and agrochemicals.[1][3] This guide delves into the potential biological activities of a specific, yet underexplored, pyrazole derivative: 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide . While direct experimental data on this exact molecule is scarce, a comprehensive analysis of its structural components—the 1,3,5-trimethyl-pyrazole core and the N-substituted 2-chloroacetamide side chain—allows for a well-grounded exploration of its latent bio-potential. This document serves as a technical primer for researchers, offering insights into plausible mechanisms of action and robust experimental frameworks to systematically investigate this promising compound.

The core hypothesis of this guide is that the amalgamation of the pyrazole nucleus with the reactive chloroacetamide moiety likely confers a spectrum of biological activities, including but not limited to antifungal, herbicidal, antimicrobial, and anticancer properties. The rationale behind this prediction lies in the established bioactivities of numerous analogous compounds. Pyrazole carboxamides are well-documented as potent fungicides, often targeting cellular respiration.[4][5] Similarly, the chloroacetamide class of compounds has a long history of use as herbicides, primarily by disrupting cell division in weeds.[6] Furthermore, the broader family of pyrazole derivatives has yielded numerous drug candidates with applications in oncology and infectious diseases.[3][7]

This guide will, therefore, be structured around these predicted activities, providing a scientific rationale for each, proposing detailed experimental protocols for their validation, and visualizing the underlying molecular pathways and experimental workflows.

Section 1: Predicted Antifungal Activity - A Potential Succinate Dehydrogenase Inhibitor

The presence of the pyrazole carboxamide-like structure in 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide strongly suggests a potential for antifungal activity, likely through the inhibition of succinate dehydrogenase (SDH).[4][5] SDH, a key enzyme complex in both the citric acid cycle and the electron transport chain, is a well-established target for a major class of fungicides known as SDHIs.[4][8]

Hypothesized Mechanism of Action: Disrupting Fungal Respiration

It is postulated that 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide could act as a competitive inhibitor of SDH. The pyrazole ring and the acetamide linker are common features in many known SDHIs.[4][5] By binding to the ubiquinone-binding site (Qp site) of the SDH complex, the compound would block the transfer of electrons from succinate to ubiquinone. This disruption of the electron transport chain would lead to a cascade of detrimental effects within the fungal cell, including:

• Inhibition of ATP synthesis: The primary energy currency of the cell would be depleted.

• Accumulation of reactive oxygen species (ROS): The blocked electron flow can lead to the formation of superoxide radicals and other ROS, causing oxidative stress and damage to cellular components.

• Cellular apoptosis: The combined effects of energy depletion and oxidative stress can trigger programmed cell death pathways in the fungus.

Caption: Hypothesized mechanism of antifungal action via SDH inhibition.

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

A tiered approach is recommended to evaluate the antifungal properties of the target compound.

1.2.1. Preliminary Screening (Agar Well Diffusion Assay):

• Fungal Strains: A panel of clinically and agriculturally relevant fungal species should be used (e.g., Candida albicans, Aspergillus niger, Fusarium graminearum, Botrytis cinerea).

• Media Preparation: Prepare appropriate agar plates (e.g., Potato Dextrose Agar for filamentous fungi, Sabouraud Dextrose Agar for yeasts).

• Inoculation: Spread a standardized suspension of fungal spores or yeast cells onto the agar surface.

• Well Preparation: Create uniform wells in the agar using a sterile cork borer.

• Compound Application: Add a known concentration of the test compound (dissolved in a suitable solvent like DMSO) to the wells. Include a solvent control (DMSO only) and a positive control (a known antifungal agent like fluconazole or boscalid).

• Incubation: Incubate the plates at the optimal temperature for each fungal species for 24-72 hours.

• Data Analysis: Measure the diameter of the zone of inhibition (the clear area around the well where fungal growth is prevented).

1.2.2. Determination of Minimum Inhibitory Concentration (MIC):

• Methodology: A broth microdilution method following Clinical and Laboratory Standards Institute (CLSI) guidelines is recommended.

• Preparation of Compound Dilutions: Prepare a serial two-fold dilution of the test compound in a 96-well microtiter plate using appropriate broth media.

• Inoculation: Add a standardized fungal inoculum to each well.

• Controls: Include a growth control (no compound), a sterility control (no inoculum), and a positive control.

• Incubation: Incubate the plates under appropriate conditions.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible fungal growth.

Data Presentation

Fungal Species	Zone of Inhibition (mm)	MIC (µg/mL)
Candida albicans	Value	Value
Aspergillus niger	Value	Value
Fusarium graminearum	Value	Value
Botrytis cinerea	Value	Value
Positive Control	Value	Value
Solvent Control	0	> Max Concentration

Section 2: Predicted Herbicidal Activity - Targeting Cell Division

The 2-chloroacetamide moiety is a well-established pharmacophore in numerous commercial herbicides.[6] These herbicides typically act by inhibiting very-long-chain fatty acid (VLCFA) synthesis, which in turn disrupts cell division and growth in susceptible plants.[6]

Hypothesized Mechanism of Action: Inhibition of Cell Division

The proposed mechanism of herbicidal action for 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is the inhibition of enzymes involved in VLCFA biosynthesis. This leads to a cascade of events culminating in the cessation of plant growth.

• Target: The primary target is likely an elongase enzyme responsible for the extension of fatty acid chains.

• Effect: Inhibition of VLCFA synthesis disrupts the formation of essential lipids required for cell membrane integrity, cuticle formation, and cell signaling.

• Phenotype: This disruption manifests as stunted growth, particularly in emerging shoots and roots, and ultimately leads to plant death.

Caption: Proposed herbicidal mechanism via inhibition of VLCFA synthesis.

Experimental Protocol: Pre- and Post-Emergence Herbicidal Assays

2.2.1. Pre-Emergence Assay:

• Plant Species: Use a selection of monocotyledonous (e.g., Echinochloa crus-galli) and dicotyledonous (e.g., Amaranthus retroflexus) weed species.

• Soil Preparation: Fill pots with a standardized soil mix.

• Sowing: Sow a known number of seeds of each plant species in separate pots.

• Compound Application: Apply the test compound at various concentrations (e.g., in kg/ha ) to the soil surface. Include a vehicle control and a positive control (a commercial chloroacetamide herbicide).

• Incubation: Place the pots in a controlled environment (greenhouse) with appropriate light, temperature, and humidity.

• Evaluation: After a set period (e.g., 14-21 days), assess the percentage of weed emergence and the overall plant health (phytotoxicity) on a scale of 0 (no effect) to 100 (complete kill).

2.2.2. Post-Emergence Assay:

• Plant Growth: Grow the selected weed species in pots until they reach a specific growth stage (e.g., 2-4 leaf stage).

• Compound Application: Apply the test compound as a foliar spray at various concentrations.

• Incubation and Evaluation: As described for the pre-emergence assay.

Data Presentation

Weed Species	Application Rate ( kg/ha )	Pre-Emergence Control (%)	Post-Emergence Control (%)
Echinochloa crus-galli	Rate 1	Value	Value
Rate 2	Value	Value
Amaranthus retroflexus	Rate 1	Value	Value
Rate 2	Value	Value
Positive Control	Standard Rate	Value	Value
Vehicle Control	-	0	0

Section 3: Predicted Antimicrobial (Antibacterial) Activity

N-substituted-2-chloroacetamides have demonstrated notable antibacterial activity, particularly against Gram-positive bacteria.[9][10] The lipophilicity of these compounds often correlates with their efficacy, suggesting that their ability to penetrate the bacterial cell membrane is a key determinant of their activity.[9]

Hypothesized Mechanism of Action: Multi-Target Inhibition

The precise mechanism of antibacterial action for chloroacetamides is likely multifactorial. The electrophilic nature of the α-chloro group makes it susceptible to nucleophilic attack by various biomolecules within the bacterial cell. Potential targets include:

• Enzyme Inactivation: Cysteine residues in the active sites of essential enzymes can react with the chloroacetamide, leading to irreversible inhibition.

• Disruption of Cell Wall Synthesis: Interference with enzymes involved in peptidoglycan synthesis.

• Membrane Damage: The lipophilic nature of the compound may allow it to intercalate into the bacterial cell membrane, disrupting its integrity and function.

Caption: Experimental workflow for antibacterial activity assessment.

Experimental Protocol: Antibacterial Susceptibility Testing

Similar to the antifungal testing, a standard approach for evaluating antibacterial activity should be employed.

3.2.1. Disk Diffusion Assay:

• Bacterial Strains: Use a panel of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Procedure: The methodology is analogous to the agar well diffusion assay for fungi, but with filter paper disks impregnated with the test compound placed on the surface of the inoculated agar (e.g., Mueller-Hinton agar).

3.2.2. Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC):

• MIC: The broth microdilution method is used as described for fungi.

• MBC: After determining the MIC, an aliquot from the wells showing no growth is plated onto fresh agar plates. The MBC is the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial viability.

Data Presentation

Bacterial Strain	Zone of Inhibition (mm)	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	Value	Value	Value
Bacillus subtilis	Value	Value	Value
Escherichia coli	Value	Value	Value
Pseudomonas aeruginosa	Value	Value	Value
Positive Control	Value	Value	Value
Solvent Control	0	> Max Concentration	> Max Concentration

Section 4: Predicted Anticancer Activity - Targeting the Cell Cycle

The pyrazole scaffold is a prominent feature in several approved protein kinase inhibitors used in cancer therapy.[7][11][12] Specifically, pyrazole-containing compounds have shown potent inhibitory activity against cyclin-dependent kinases (CDKs), such as CDK2, and Aurora-A kinase, which are critical regulators of the cell cycle.[7][13] Uncontrolled cell proliferation is a hallmark of cancer, and targeting these kinases is a validated therapeutic strategy.

Hypothesized Mechanism of Action: Cell Cycle Arrest and Apoptosis

2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide may exert its anticancer effects by inhibiting key cell cycle kinases.

• CDK Inhibition: The compound could bind to the ATP-binding pocket of CDKs, preventing the phosphorylation of their substrates (e.g., retinoblastoma protein, pRb). This would lead to cell cycle arrest, typically at the G1/S or G2/M transition points.

• Aurora Kinase Inhibition: Inhibition of Aurora kinases, which are essential for mitotic progression, can lead to defects in chromosome segregation and ultimately induce apoptosis.

• Induction of Apoptosis: The sustained cell cycle arrest and mitotic catastrophe resulting from kinase inhibition would trigger the intrinsic or extrinsic apoptotic pathways, leading to the programmed death of cancer cells.

Caption: Potential anticancer mechanism via inhibition of cell cycle kinases.

Experimental Protocol: In Vitro Anticancer Evaluation

4.2.1. Cytotoxicity Assay (MTT or Sulforhodamine B Assay):

• Cell Lines: Use a panel of human cancer cell lines representing different tumor types (e.g., MCF-7 breast cancer, HCT116 colon cancer, A549 lung cancer).

• Cell Seeding: Seed the cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for a specified period (e.g., 48-72 hours).

• Viability Assessment: Add MTT reagent or fix and stain with SRB to quantify cell viability.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

4.2.2. Cell Cycle Analysis (Flow Cytometry):

• Cell Treatment: Treat cancer cells with the compound at its IC50 concentration for various time points.

• Cell Staining: Harvest the cells, fix them, and stain their DNA with a fluorescent dye (e.g., propidium iodide).

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

4.2.3. Apoptosis Assay (Annexin V/PI Staining):

• Cell Treatment: Treat cells with the compound as for cell cycle analysis.

• Staining: Stain the cells with Annexin V-FITC and propidium iodide.

• Flow Cytometry: Analyze the stained cells to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Data Presentation

Cell Line	IC50 (µM)	Cell Cycle Arrest Phase	Apoptosis Induction (%)
MCF-7	Value	Phase	Value
HCT116	Value	Phase	Value
A549	Value	Phase	Value
Positive Control	Value	Phase	Value

Conclusion and Future Directions

This technical guide has outlined the significant, albeit predicted, biological potential of 2-Chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide . Based on a thorough analysis of its structural motifs, there is a strong scientific rationale to investigate its antifungal, herbicidal, antimicrobial, and anticancer properties. The proposed mechanisms of action, centered around the inhibition of well-validated molecular targets such as succinate dehydrogenase and cell cycle kinases, provide a solid foundation for further research.

The experimental protocols detailed herein offer a systematic and robust framework for the empirical validation of these hypotheses. The successful demonstration of any of these activities would position this compound as a valuable lead for further optimization in the fields of drug discovery and agrochemical development. Future research should focus on structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as in vivo efficacy and safety profiling.

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An In-depth Technical Guide to 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride (CAS No: 92764-65-3), a substituted pyrazole derivative of interest in medicinal chemistry and drug discovery. This document details its physicochemical properties, outlines a plausible synthetic route with a step-by-step protocol, and discusses its potential applications based on the known biological activities of related pyrazole compounds. Furthermore, it provides essential guidance on its analytical characterization and lays out critical safety and handling procedures. This guide is intended to serve as a foundational resource for researchers and professionals engaged in the development of novel therapeutics.

Introduction

Substituted pyrazole acetamides represent a significant class of heterocyclic compounds that have garnered considerable attention in the field of medicinal chemistry. The pyrazole nucleus is a versatile scaffold known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The incorporation of a chloroacetamide moiety can further enhance the pharmacological profile of these molecules, often through covalent interactions with biological targets.

2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride is a specific derivative within this class. Its structural features, including the trimethylated pyrazole ring and the reactive chloroacetamide group, make it a compelling candidate for investigation as a potential therapeutic agent or as a key intermediate in the synthesis of more complex bioactive molecules. This guide aims to provide a detailed technical resource for researchers, consolidating available information and providing expert insights into its synthesis, characterization, and handling.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. While experimental data for 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride is not extensively available in public literature, the following table summarizes its known identifiers and predicted properties based on its structure and data from similar compounds.

Property	Value	Source
CAS Number	92764-65-3	[1]
Molecular Formula	C₈H₁₃Cl₂N₃O	[1]
Molecular Weight	238.11 g/mol	[1]
Appearance	Predicted: Colorless to off-white solid	Inferred from related compounds
Melting Point	Not available
Boiling Point	Not available
Solubility	Predicted: Soluble in water and polar organic solvents like methanol and ethanol.	Inferred from hydrochloride salt nature and related compounds[2]
SMILES Code	O=C(NC1=C(C)N(C)N=C1C)CCl.[H]Cl	[1]

Synthesis and Mechanism

The synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride can be logically approached through a two-step process: the synthesis of the 4-amino-1,3,5-trimethyl-1H-pyrazole intermediate, followed by its acylation with chloroacetyl chloride and subsequent hydrochloride salt formation.

Synthesis of 4-Amino-1,3,5-trimethyl-1H-pyrazole

The synthesis of the key intermediate, 4-amino-1,3,5-trimethyl-1H-pyrazole, can be achieved through the nitrosation of 1,3,5-trimethyl-1H-pyrazole followed by reduction.

Step-by-Step Protocol:

• Nitrosation: Dissolve 1,3,5-trimethyl-1H-pyrazole in a suitable acidic medium, such as dilute hydrochloric acid, and cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (NaNO₂) in water dropwise while maintaining the temperature below 5 °C. The reaction mixture will typically change color, indicating the formation of the nitroso derivative.

• Stir the reaction mixture at this temperature for an additional 1-2 hours to ensure complete reaction.

• Reduction: The resulting 4-nitroso-1,3,5-trimethyl-1H-pyrazole can be reduced to the corresponding amine using a suitable reducing agent. A common method involves the use of a metal catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere or by using a reducing agent like tin(II) chloride (SnCl₂) in concentrated hydrochloric acid.

• After the reduction is complete (monitored by TLC), neutralize the reaction mixture and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 4-amino-1,3,5-trimethyl-1H-pyrazole.

• Purify the crude product by column chromatography or recrystallization to yield the pure amine intermediate.

Synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride

The final product is synthesized by the acylation of the aminopyrazole intermediate with chloroacetyl chloride.[3]

Step-by-Step Protocol:

• Acylation: Dissolve the purified 4-amino-1,3,5-trimethyl-1H-pyrazole in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride in the same solvent dropwise. A base, such as triethylamine or pyridine, is typically added to neutralize the hydrochloric acid generated during the reaction.

• Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Work-up and Salt Formation: Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

• Dissolve the crude product in a suitable solvent like diethyl ether or ethyl acetate and bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in a suitable solvent (e.g., HCl in isopropanol).

• The hydrochloride salt will precipitate out of the solution.

• Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under vacuum to obtain the final product.

Causality Behind Experimental Choices:

• The use of low temperatures during nitrosation and acylation is crucial to control the exothermic nature of these reactions and to prevent the formation of side products.

• Anhydrous conditions are necessary for the acylation step to prevent the hydrolysis of chloroacetyl chloride.

• The addition of a base during acylation is essential to scavenge the HCl produced, which would otherwise protonate the starting amine, rendering it unreactive.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for the preparation of the target compound.

Analytical Characterization

To ensure the identity and purity of the synthesized compound, a combination of analytical techniques should be employed.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three methyl groups on the pyrazole ring, a singlet for the N-methyl group, and a singlet for the methylene protons of the chloroacetyl group. The aromatic proton on the pyrazole ring, if present, would also be observed. The integration of these signals should correspond to the number of protons in each environment.

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule, including the carbonyl carbon of the acetamide group and the carbons of the pyrazole ring.

• Infrared (IR) Spectroscopy: Key characteristic peaks are expected for the N-H stretch of the amide, the C=O stretch of the amide (amide I band), and the C-Cl stretch.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the free base. The isotopic pattern of the chlorine atoms (³⁵Cl and ³⁷Cl) should also be observable.

Chromatographic Analysis

A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method can be developed for purity assessment and quantification.

Example HPLC Protocol:

Parameter	Condition
Column	C18 column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer, pH 3) and an organic modifier (e.g., acetonitrile or methanol)[4]
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Injection Volume	10-20 µL
Column Temperature	Ambient or controlled (e.g., 25 °C)

Self-Validating System in Chromatography: The HPLC method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ). This ensures the reliability and reproducibility of the analytical results.[5]

Potential Applications

While specific biological activity data for 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride is not widely published, the pyrazole scaffold is a well-established pharmacophore with a broad spectrum of activities. This suggests several potential areas of application for this compound, either directly or as a synthetic intermediate.

• Anticancer Agents: Many pyrazole derivatives have demonstrated potent anticancer activity by inhibiting various kinases and other cellular targets involved in cancer progression.[5][6] The chloroacetamide moiety can act as a warhead for covalent inhibition, a strategy employed in several approved drugs.

• Anti-inflammatory Agents: Pyrazole-containing compounds, such as celecoxib, are well-known nonsteroidal anti-inflammatory drugs (NSAIDs) that selectively inhibit cyclooxygenase-2 (COX-2).

• Antimicrobial Agents: The pyrazole nucleus is present in various compounds with antibacterial and antifungal properties.[6]

• Agrochemicals: Pyrazole derivatives are also utilized in the agricultural industry as herbicides and insecticides.[6]

The presence of the reactive chloroacetyl group suggests that this compound could be a valuable tool for chemical biology studies, such as target identification and validation, through its ability to form covalent bonds with target proteins.

Safety and Handling

Hazard Identification

Based on its structural components, the compound should be handled as potentially hazardous:

• Chloroacetamide Moiety: Chloroacetamides are known to be toxic and can be irritants to the skin, eyes, and respiratory tract.[7] Some are also suspected carcinogens.

• Pyrazole Moiety: While the pyrazole ring itself is generally of low toxicity, some derivatives can be harmful.

• Hydrochloride Salt: As a hydrochloride salt, it is acidic and can be corrosive.[8]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[7]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[7]

• Spill and Waste Disposal: In case of a spill, contain the material and clean it up using appropriate absorbent materials. Dispose of the compound and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

• First Aid Measures:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[8]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

  • Inhalation: Move to fresh air.

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and bases.

Diagram of Laboratory Safety Protocol:

Caption: Key safety protocols for handling the compound.

Conclusion

2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide hydrochloride is a compound with significant potential in the realm of medicinal chemistry and drug discovery. Its synthesis is achievable through established chemical transformations, and its characterization can be performed using standard analytical techniques. While specific biological data is limited, its structural similarity to other bioactive pyrazole derivatives suggests a range of potential therapeutic applications. Adherence to strict safety protocols is paramount when handling this and related compounds. This technical guide serves as a valuable starting point for researchers interested in exploring the properties and applications of this intriguing molecule.

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Protocols & Analytical Methods

The Pyrazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrazole Moiety

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1] Its remarkable versatility and drug-like properties have cemented its status as a "privileged scaffold" – a molecular framework that is recurrently found in bioactive compounds.[1][2] From blockbuster anti-inflammatory drugs to cutting-edge cancer therapies, the substituted pyrazole core is a testament to the power of heterocyclic chemistry in addressing a multitude of human diseases.[1][3][4] The metabolic stability of pyrazole derivatives is a key factor contributing to their prevalence in newly approved drugs and clinical candidates.[1]

This guide provides an in-depth exploration of the applications of substituted pyrazoles across various therapeutic areas. It is designed for researchers, scientists, and drug development professionals, offering not only a conceptual understanding of the subject but also detailed, actionable protocols for the synthesis and biological evaluation of these promising compounds.

Therapeutic Applications of Substituted Pyrazoles

The therapeutic landscape of substituted pyrazoles is vast and ever-expanding. Their ability to interact with a wide array of biological targets underpins their utility in treating a diverse range of pathologies.

Anti-inflammatory Agents: Targeting the Arachidonic Acid Cascade

Substituted pyrazoles are perhaps most renowned for their anti-inflammatory properties, largely attributed to their inhibition of cyclooxygenase (COX) enzymes.[5][6][7]

Mechanism of Action: Inflammation is a complex biological response, and a key pathway involves the conversion of arachidonic acid into prostaglandins by COX enzymes.[8][9] There are two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is induced during inflammation.[8][10] Many traditional non-steroidal anti-inflammatory drugs (NSAIDs) inhibit both isoforms, leading to gastrointestinal side effects. The development of selective COX-2 inhibitors, many of which feature a pyrazole core, was a major breakthrough in anti-inflammatory therapy.[9]

A prime example is Celecoxib , a selective COX-2 inhibitor widely used for the treatment of arthritis and pain.[3][9] Its sulfonamide side chain binds to a hydrophilic region near the active site of COX-2, contributing to its selectivity.[9]

Signaling Pathway: COX-2 Inhibition by Pyrazole Derivatives

Caption: Inhibition of the COX-2 pathway by pyrazole derivatives.

Anticancer Agents: A Multi-pronged Attack on Malignancy

The pyrazole scaffold is a prominent feature in a growing number of anticancer agents, targeting various hallmarks of cancer.[2][11][12] These compounds exert their effects by inhibiting key enzymes involved in cancer cell proliferation, survival, and angiogenesis.[11][13]

Key Molecular Targets:

• Cyclin-Dependent Kinases (CDKs): Pyrazole derivatives have been developed as potent inhibitors of CDKs, which are crucial regulators of the cell cycle.[3] By arresting the cell cycle, these compounds can prevent the uncontrolled proliferation of cancer cells.

• Janus Kinases (JAKs): The JAK/STAT signaling pathway is often dysregulated in hematological malignancies and inflammatory diseases.[4][14] Ruxolitinib , a pyrazole-containing drug, is a potent inhibitor of JAK1 and JAK2, and is approved for the treatment of myelofibrosis.[4] It acts by downregulating the JAK-STAT pathway, thereby inhibiting myeloproliferation.[4]

• p38 Mitogen-Activated Protein Kinase (MAPK): The p38 MAPK pathway is involved in cellular responses to stress and inflammation and has been implicated in cancer. Pyrazole-based inhibitors of p38 MAPK have shown promise as potential anticancer agents.

• Receptor Tyrosine Kinases (RTKs): Pyrazole derivatives have been shown to inhibit various RTKs, such as EGFR and VEGFR-2, which are critical for tumor growth and angiogenesis.[11][13]

Signaling Pathway: JAK/STAT Inhibition by Pyrazole Derivatives

Caption: Inhibition of the JAK/STAT signaling pathway.

Antimicrobial Agents: Combating Infectious Diseases

The emergence of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents. Substituted pyrazoles have demonstrated significant potential in this area, exhibiting activity against a broad spectrum of bacteria and fungi.[1]

Mechanisms of Action: Pyrazole derivatives can disrupt various essential processes in microbial cells. Some have been found to act as cell membrane-disrupting agents, likely by inhibiting fatty acid biosynthesis.[1] Others have shown the ability to inhibit bacterial growth and eradicate biofilms.[1] For instance, certain trifluoromethyl phenyl-substituted pyrazoles are effective against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis.[1]

Central Nervous System (CNS) Agents

The pyrazole scaffold is also present in drugs that act on the central nervous system. A notable, though now withdrawn, example is Rimonabant , an inverse agonist for the cannabinoid receptor CB1, which was used as an anorectic anti-obesity drug.[3] While its clinical use was discontinued due to psychiatric side effects, it highlights the potential of pyrazoles to modulate CNS targets.

Protocols for Synthesis and Biological Evaluation

This section provides detailed, step-by-step protocols for the synthesis of substituted pyrazoles and their subsequent biological evaluation. These protocols are intended as a starting point and may require optimization based on the specific substrates and desired outcomes.

Protocol 1: Synthesis of Substituted Pyrazoles via Cyclocondensation

This protocol describes a general and widely used method for synthesizing substituted pyrazoles from 1,3-dicarbonyl compounds and hydrazines.[15]

Materials:

• 1,3-Dicarbonyl compound (e.g., acetylacetone)

• Substituted hydrazine (e.g., phenylhydrazine)

• Ethanol (or other suitable solvent like acetic acid)

• Catalyst (optional, e.g., a few drops of glacial acetic acid)

• Round-bottom flask

• Reflux condenser

• Stirring plate and magnetic stir bar

• Heating mantle

• Thin-layer chromatography (TLC) plate and developing chamber

• Silica gel for column chromatography (if purification is needed)

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1 equivalent) in ethanol.

• Addition of Hydrazine: To the stirred solution, add the substituted hydrazine (1 equivalent) dropwise at room temperature. If the hydrazine is a salt (e.g., hydrochloride), add an equivalent of a base like sodium acetate.

• Catalysis (Optional): Add a catalytic amount of glacial acetic acid to the reaction mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration.

• Purification: If the product does not precipitate or requires further purification, remove the solvent under reduced pressure using a rotary evaporator. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization: Characterize the final product using standard analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point determination.

Experimental Workflow: Synthesis and Purification of Substituted Pyrazoles

Caption: A typical workflow for the synthesis of pyrazoles.

Protocol 2: In Vitro COX-2 Inhibition Assay

This protocol outlines a common method to assess the COX-2 inhibitory activity of synthesized pyrazole derivatives.[1][4]

Materials:

• Recombinant human COX-2 enzyme

• Tris-HCl buffer (100 mM, pH 8.0)

• Hematin

• Arachidonic acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (chromogenic co-substrate)

• Test compounds (substituted pyrazoles) dissolved in DMSO

• Positive control (e.g., Celecoxib)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents: Prepare stock solutions of all reagents and dilute to the desired working concentrations in Tris-HCl buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Tris-HCl buffer

  • Hematin solution

  • COX-2 enzyme solution

  • Test compound or positive control at various concentrations (or DMSO for the vehicle control).

• Pre-incubation: Pre-incubate the plate at 25°C for 15 minutes.

• Reaction Initiation: Initiate the reaction by adding a solution of arachidonic acid and TMPD to each well.

• Measurement: Immediately measure the absorbance at 590 nm (or a suitable wavelength for the oxidized TMPD) at regular intervals (e.g., every 30 seconds) for 5-10 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. Determine the percentage of inhibition relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Protocol 3: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer agents.[15]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (substituted pyrazoles) dissolved in DMSO

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and the positive control. Include a vehicle control (DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours in a CO2 incubator.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.[15]

Protocol 4: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized pyrazole derivatives against various microbial strains.[3][14]

Materials:

• Bacterial or fungal strains of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in DMSO

• Positive control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• 96-well microplate

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the microbial strain in the appropriate broth medium.

• Serial Dilutions: Perform a two-fold serial dilution of the test compounds and the positive control in the broth medium in a 96-well plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (inoculum in broth without any compound) and a sterility control (broth only).

• Incubation: Incubate the plate at the appropriate temperature and for the required duration (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density at 600 nm.[3]

Data Presentation: Quantitative Analysis of Pyrazole Derivatives

The following tables summarize representative quantitative data for the biological activity of various substituted pyrazoles.

Table 1: In Vitro COX-2 Inhibitory Activity of Representative Pyrazole Derivatives

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI = COX-1 IC50 / COX-2 IC50)	Reference
Celecoxib	15.0	0.04	375	[4]
Pyrazole-A	>100	2.5	>40	[1]
Pyrazole-B	50.2	0.8	62.75	[1]
Pyrazole-C	85.6	1.2	71.33	[4]

Table 2: Anticancer Activity (IC50 in µM) of Representative Pyrazole Derivatives Against Various Cancer Cell Lines

Compound	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	PC3 (Prostate)	Reference
Doxorubicin	0.8	1.2	1.0	1.5	[15]
Pyrazole-D	5.21	8.9	7.5	10.2	[15]
Pyrazole-E	2.82	4.15	3.5	6.28	[9]
Pyrazole-F	1.31	-	-	-	[15]

Table 3: Minimum Inhibitory Concentration (MIC in µg/mL) of Representative Pyrazole Derivatives Against Microbial Strains

Compound	S. aureus	E. coli	C. albicans	Reference
Ciprofloxacin	1.0	0.5	-	[14]
Fluconazole	-	-	2.0	[14]
Pyrazole-G	8.0	16.0	32.0	[14]
Pyrazole-H	4.0	8.0	16.0

Conclusion and Future Perspectives

Substituted pyrazoles have unequivocally demonstrated their immense value in medicinal chemistry. Their journey from a simple heterocyclic ring to the core of numerous life-changing medications is a compelling narrative of scientific innovation. The continued exploration of this privileged scaffold, coupled with advancements in synthetic methodologies and a deeper understanding of biological targets, promises a future rich with novel pyrazole-based therapeutics. As researchers delve into new substitution patterns and explore novel biological targets, the pyrazole core is set to remain a beacon of hope in the ongoing quest for more effective and safer medicines.

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Application Notes & Protocols: Safe Handling and Storage of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

Abstract: This document provides a comprehensive guide to the safe handling, storage, and emergency management of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, a research chemical for which detailed public safety data is limited. The protocols herein are established on the principle of treating uncharacterized substances as potentially hazardous, drawing upon data from structurally analogous compounds and the known reactivity of its core chemical moieties. The primary objective is to ensure the safety of researchers and maintain the integrity of the laboratory environment through a robust risk assessment framework and detailed, field-proven procedures.

Preamble: The Principle of Assumed Hazard

2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is a substituted N-pyrazolylacetamide. As with many novel reagents in drug discovery and chemical biology, a comprehensive toxicological profile is not yet publicly established. Therefore, a conservative and rigorous approach to safety is mandatory.[1] Standard laboratory practice dictates that a material with unknown hazards should be presumed to be hazardous until sufficient data is available to state otherwise.[2]

The guidance in this document is synthesized from the known hazards of two key structural components:

• The α-Chloroacetamide Moiety: This functional group is a known electrophile and alkylating agent. The parent compound, 2-chloroacetamide, is classified as acutely toxic if swallowed, a skin sensitizer, and is suspected of causing reproductive harm.

• The Pyrazole Ring: The pyrazole core is a common scaffold in bioactive molecules. The parent pyrazole is toxic in contact with skin, causes serious eye damage, and can cause organ damage through prolonged exposure.[3]

Consequently, all protocols are designed with the assumption that this compound may be toxic, irritant, and a potential sensitizer.

Hazard Analysis & Risk Mitigation

A thorough risk assessment must be conducted before any experimental work begins.[4] This involves identifying potential hazards and implementing control measures to minimize risk.

Inferred Hazard Profile from Analogous Compounds

Analysis of structurally similar compounds available from chemical suppliers provides a strong basis for our assumed hazard profile.

Analogous Compound	CAS Number	Reported Hazards	Signal Word	GHS Pictograms
2-Chloro-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide	957261-65-3	H301, H311, H331: Toxic if swallowed, in contact with skin, or if inhaled. H341: Suspected of causing genetic defects.[5]	Danger	GHS06 (Skull & Crossbones), GHS08 (Health Hazard)[5]
2-Chloroacetamide (Parent Moiety)	79-07-2	H301: Toxic if swallowed. H317: May cause an allergic skin reaction. H361: Suspected of damaging fertility or the unborn child.	Danger	GHS06 (Skull & Crossbones), GHS07 (Exclamation Mark), GHS08 (Health Hazard)
Pyrazole (Parent Core)	288-13-1	H302: Harmful if swallowed. H311: Toxic in contact with skin. H315: Causes skin irritation. H318: Causes serious eye damage. H372: Causes damage to organs through prolonged or repeated exposure.	Danger	GHS05 (Corrosion), GHS06 (Skull & Crossbones), GHS08 (Health Hazard)
2-Chloro-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetamide	1147231-06-8	H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled.	Warning	GHS07 (Exclamation Mark)

Based on this data, it is prudent to handle 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide as, at a minimum, harmful by all routes of exposure and a potential irritant, sensitizer, and long-term health hazard.

Risk Assessment Workflow

Before proceeding with any experiment, researchers must follow a systematic risk assessment process. This workflow ensures that all potential hazards are considered and controlled.

Caption: Risk assessment workflow for handling the target compound.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against exposure. The following PPE is mandatory for all handling operations. All PPE must meet standards set by regulatory bodies such as the Occupational Safety and Health Administration (OSHA) in the U.S.[6]

Protection Type	Specification	Rationale & Causality
Hand Protection	Nitrile or Neoprene Gloves (double-gloving recommended)	Protects against dermal absorption, a known hazard for pyrazoles and chloroacetamides. Gloves must be inspected before use and changed immediately if contaminated.
Eye & Face Protection	ANSI Z87.1-compliant safety goggles with side shields. A face shield should be worn over goggles when handling larger quantities (>1g) or when there is a splash risk.[2]	Protects against dust particles and potential splashes. The parent pyrazole can cause serious, irreversible eye damage.
Body Protection	Flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs.	Prevents contact with skin and contamination of personal clothing.[7]
Respiratory Protection	Not typically required for small-scale handling within a certified chemical fume hood. If dust generation is unavoidable or a fume hood is not available, a NIOSH-approved respirator with P100 (particulate) cartridges is required.[7]	Protects against inhalation of fine dust particles, a potential route for acute toxicity.[5]
Footwear	Closed-toe, non-perforated shoes made of a chemically resistant material.	Protects feet from spills and falling objects.[8]

Experimental Protocols: Handling & Dispensing

All manipulations involving solid 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide must be performed within a certified chemical fume hood to minimize inhalation exposure.[9]

Preparation & Pre-Handling Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and that the airflow is adequate.

• Clear Workspace: The fume hood sash should be lowered to the indicated working height, and the workspace should be clean and uncluttered.[1]

• Assemble Materials: Bring all necessary equipment (spatulas, weigh paper/boats, vials, solvents, waste containers) into the hood before handling the compound.

• Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower, eyewash station, and appropriate fire extinguisher.[7]

• Don PPE: Put on all required PPE as specified in Section 3.0.

Protocol for Weighing and Dispensing

• Tare Balance: Place a tared weigh boat or paper on the analytical balance inside the fume hood.

• Retrieve Compound: Carefully open the primary container containing the compound. Avoid any abrupt movements that could aerosolize the solid powder.

• Dispense Slowly: Use a clean spatula to carefully transfer a small amount of the solid to the tared weigh boat. Keep the stock bottle opening close to the weigh boat to minimize the travel distance of the powder.

• Close Container: Immediately and securely close the primary container after dispensing.

• Record Weight & Transfer: Once the desired weight is obtained, carefully transfer the compound to the reaction vessel or vial.

• Decontaminate: Wipe the spatula, balance, and any affected surfaces within the fume hood with a suitable solvent (e.g., 70% ethanol or isopropanol) and dispose of the cleaning materials in the designated solid chemical waste container.

• Doff PPE: Remove gloves using the proper technique to avoid contaminating your hands, followed by the lab coat. Wash hands and forearms thoroughly with soap and water.[10]

Storage & Waste Management

Proper storage is critical for maintaining compound stability and ensuring laboratory safety.

Storage Protocol

• Temperature: Based on data for analogous compounds, store at 2-8°C in a designated laboratory refrigerator.[5]

• Atmosphere: The container must be tightly sealed to prevent moisture ingress and kept in a dry environment.

• Containment: The primary container must be stored within a clearly labeled, chemically-resistant secondary container to contain any potential spills.[2]

• Segregation: Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases to prevent uncontrolled reactions.

• Security: The storage location (refrigerator or cabinet) should be locked or otherwise accessible only to authorized personnel.

Waste Disposal

• Waste Segregation: All materials contaminated with 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide (e.g., gloves, weigh boats, paper towels) must be disposed of in a dedicated, clearly labeled hazardous solid waste container.

• Container Management: Waste containers must be kept closed except when adding waste.[1]

• Disposal Procedure: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste. Do not dispose of this chemical down the drain.[11]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Scenario	Immediate Action Protocol
Minor Spill (<100 mg in a fume hood)	1. Alert nearby personnel. 2. Wearing full PPE, gently cover the spill with an absorbent material. 3. Decontaminate the area with a suitable solvent. 4. Collect all contaminated materials in a sealed bag and place them in the hazardous solid waste container.
Major Spill (>100 mg or outside a fume hood)	1. Evacuate the immediate area. [2] 2. Notify your supervisor and the institution's Environmental Health & Safety (EHS) office immediately. 3. Prevent others from entering the contaminated area. 4. Wait for trained emergency responders. Do not attempt to clean up a major spill yourself.
Skin Contact	1. Immediately remove contaminated clothing and accessories.[2] 2. Flush the affected skin area with copious amounts of water for at least 15 minutes. 3. Seek immediate medical attention. Provide the medical team with the compound name and any available safety information.
Eye Contact	1. Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2] 2. Remove contact lenses if present and easy to do. 3. Seek immediate medical attention from an ophthalmologist.
Inhalation	1. Move the affected person to fresh air immediately.[2] 2. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. 3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting. 2. Rinse the mouth with water. 3. Seek immediate medical attention. Call a poison control center or emergency services.

Workflow Visualization: Safe Handling Lifecycle

The following diagram outlines the complete, self-validating workflow for safely using 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide in a laboratory setting.

Caption: End-to-end safe handling lifecycle for the target compound.

References

• Novel Chemicals with Unknown Hazards SOP. Texas Woman's University. [Link]

• Occupational Safety and Health Administration (OSHA) Standards. U.S. Department of Labor. [Link]

• SAFETY DATA SHEET: 2-chloroacetamide. (2020). Chemos GmbH & Co.KG. [Link]

• Chemical Risk Assessment. Health and Safety Authority. [Link]

• Chemical Safety Guide, 5th Ed. National Institutes of Health, Office of Research Services. [Link]

• Pyrazole - Substance Information. European Chemicals Agency (ECHA). [Link]

• Material Safety Data Sheet - 2-Chloroacetamide, 98%. Cole-Parmer. [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations. [Link]

• Chemical Characterization/Risk Assessment Approach for Biocompatibility Assessment. Nelson Labs. [Link]

• N-(Pyridin-2-Yl)-2-(1,3,5-Trimethyl-1h-Pyrazol-4-Yl)acetamide. PubChem, National Center for Biotechnology Information. [Link]

• Risk assessment - Chemical safety. Simon Fraser University. [Link]

• SAFETY DATA SHEET: 2-Chloroacetamide. Eurofins. [Link]

• Standard Operating Procedure: HANDLING CHEMICALS. (2023). Louisiana State University. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. twu.edu [twu.edu]
• 3. Substance Information - ECHA [echa.europa.eu]
• 4. Risk assessment - Work & research safety - Simon Fraser University [sfu.ca]
• 5. chemscene.com [chemscene.com]
• 6. 1910 | Occupational Safety and Health Administration [osha.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. upload.lsu.edu [upload.lsu.edu]
• 9. fishersci.com [fishersci.com]
• 10. chemos.de [chemos.de]
• 11. eurofinsus.com [eurofinsus.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

Welcome to the technical support center for the synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure a successful synthesis.

Introduction

The synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is a crucial step in the development of various potential pharmaceutical compounds. The procedure involves the acylation of 4-amino-1,3,5-trimethyl-1H-pyrazole with chloroacetyl chloride. While seemingly straightforward, this synthesis can present several challenges. This guide provides a comprehensive resource to navigate these potential issues, drawing from established chemical principles and field-proven insights.

Reaction Overview

The overall synthetic scheme is a two-step process starting from the commercially available 1,3,5-trimethyl-4-nitro-1H-pyrazole.

Step 1: Reduction of 1,3,5-trimethyl-4-nitro-1H-pyrazole to 4-amino-1,3,5-trimethyl-1H-pyrazole.

Step 2: Chloroacetylation of 4-amino-1,3,5-trimethyl-1H-pyrazole to yield 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

Caption: Overall synthetic route.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis.

Problem 1: Low or No Yield of 4-amino-1,3,5-trimethyl-1H-pyrazole (Starting Material)

• Question: I am getting a very low yield, or no product at all, during the reduction of 1,3,5-trimethyl-4-nitro-1H-pyrazole. What could be the issue?

• Answer: The reduction of a nitro group on a pyrazole ring can be sensitive to the reaction conditions. Here are the most common causes and their solutions:

  • Ineffective Reducing Agent: The choice and quality of the reducing agent are critical.

    • Insight: Sodium dithionite (Na₂S₂O₄) is an effective reducing agent for this transformation.[1] Ensure that your sodium dithionite is fresh, as it can decompose upon exposure to air and moisture.

    • Solution: Use a freshly opened bottle of sodium dithionite. Consider using an excess of the reducing agent (3-5 equivalents) to ensure the reaction goes to completion.

  • Incorrect pH: The pH of the reaction medium can significantly influence the reduction potential of the reducing agent and the stability of the product.

    • Insight: Reductions with sodium dithionite are typically carried out in a neutral to slightly basic medium.

    • Solution: Maintain the pH of the reaction mixture between 7 and 9. You can use a buffer solution or add a mild base like sodium bicarbonate to control the pH.

  • Incomplete Reaction: The reaction may not have gone to completion.

    • Insight: The reduction can be monitored by Thin Layer Chromatography (TLC).

    • Solution: Monitor the reaction progress by TLC until the starting material (the nitro-pyrazole) is completely consumed. If the reaction stalls, consider adding more reducing agent.

Problem 2: Formation of Multiple Products in the Chloroacetylation Step

• Question: My reaction mixture from the chloroacetylation of 4-amino-1,3,5-trimethyl-1H-pyrazole shows multiple spots on the TLC plate. What are the likely side products?

• Answer: The formation of multiple products is a common issue in the acylation of amino-heterocycles. The likely side products are:

  • N,N-diacylated product: The amino group can be acylated twice.

    • Insight: This is more likely to occur if an excess of chloroacetyl chloride is used or if the reaction temperature is too high.

    • Solution: Use a stoichiometric amount or a slight excess (1.05-1.1 equivalents) of chloroacetyl chloride. Add the chloroacetyl chloride dropwise at a low temperature (0-5 °C) to control the reaction rate.

  • N-acylation at the pyrazole ring: The nitrogen atoms of the pyrazole ring are also nucleophilic and can be acylated.

    • Insight: The exocyclic amino group is generally more nucleophilic than the ring nitrogens. However, under certain conditions, ring acylation can occur.

    • Solution: The use of a non-nucleophilic base, such as triethylamine, helps to deprotonate the amino group, making it more reactive than the ring nitrogens. Running the reaction at a low temperature also favors acylation at the more nucleophilic site.

Caption: Potential main and side reactions.

Problem 3: Difficulty in Purifying the Final Product

• Question: I am having trouble purifying 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. What are the recommended purification methods?

• Answer: Purification can be challenging due to the presence of starting material, side products, and reagents.

  • Work-up Procedure: A proper aqueous work-up is the first step to remove water-soluble impurities.

    • Insight: The crude reaction mixture will contain the hydrochloride salt of the base (e.g., triethylamine hydrochloride) and potentially unreacted chloroacetyl chloride which will hydrolyze to chloroacetic acid.

    • Solution: After the reaction is complete, quench the reaction mixture with water or a saturated solution of sodium bicarbonate to neutralize any remaining acid. Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with water and brine to remove water-soluble impurities.

  • Crystallization: If the product is a solid, crystallization is an effective purification method.

    • Insight: The choice of solvent is crucial for successful crystallization.

    • Solution: Try crystallizing the crude product from a solvent system like ethanol/water, ethyl acetate/hexanes, or isopropanol.

  • Column Chromatography: If crystallization is not effective, column chromatography is the next option.

    • Insight: The polarity of the eluent system needs to be optimized to achieve good separation.

    • Solution: Use silica gel as the stationary phase. A gradient elution with a mixture of hexanes and ethyl acetate is a good starting point. The polarity can be gradually increased to elute the product while leaving more polar impurities on the column.

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for the chloroacetylation reaction?

  • A1: Aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are commonly used. THF is often a good choice as it can dissolve the starting aminopyrazole and is relatively unreactive towards the reagents.

• Q2: What is the role of the base in the chloroacetylation reaction?

  • A2: A base, typically a tertiary amine like triethylamine or diisopropylethylamine, is used to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This prevents the protonation of the starting aminopyrazole, which would deactivate it towards acylation.

• Q3: How can I confirm the identity and purity of my final product?

  • A3: A combination of analytical techniques should be used:

    • NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule. For 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, you would expect to see signals corresponding to the three methyl groups on the pyrazole ring, the methylene group of the chloroacetyl moiety, and the amide N-H proton.

    • Mass Spectrometry (MS): This will confirm the molecular weight of the product.

    • Melting Point: A sharp melting point is an indicator of high purity.

• Q4: Is chloroacetyl chloride dangerous to handle?

  • A4: Yes, chloroacetyl chloride is a corrosive and lachrymatory substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It reacts violently with water.

Experimental Protocols

Synthesis of 4-amino-1,3,5-trimethyl-1H-pyrazole

• To a solution of 1,3,5-trimethyl-4-nitro-1H-pyrazole (1.0 eq) in a mixture of ethanol and water (e.g., 1:1 v/v), add sodium dithionite (3.0-5.0 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by TLC. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-amino-1,3,5-trimethyl-1H-pyrazole.

• The crude product can be purified by column chromatography on silica gel if necessary.

Synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

• Dissolve 4-amino-1,3,5-trimethyl-1H-pyrazole (1.0 eq) and triethylamine (1.1 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the mixture to 0-5 °C in an ice bath.

• Add chloroacetyl chloride (1.05 eq) dropwise to the cooled solution with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting aminopyrazole is consumed.

• Quench the reaction by adding water.

• Extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by crystallization or column chromatography.

Quantitative Data Summary

Reagent	Molar Eq. (Step 1)	Molar Eq. (Step 2)
1,3,5-trimethyl-4-nitro-1H-pyrazole	1.0	-
Sodium Dithionite	3.0 - 5.0	-
4-amino-1,3,5-trimethyl-1H-pyrazole	-	1.0
Chloroacetyl Chloride	-	1.05
Triethylamine	-	1.1

Expected Yield:

• Step 1: 70-90%

• Step 2: 60-80%

References

• Transition metal-free one-pot tandem chemoselective reduction and cyclization of 3/5-(2-nitrophenyl)-1H-pyrazoles using sodium dithionite. Organic & Biomolecular Chemistry. [Link]

• Synthesis, characterization, crystal structure, and thermal analysis of 2-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide. ResearchGate. [Link]

• 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. National Institutes of Health. [Link]

• SYNTHESIS OF CHARACTERIZATION OF FLUORINATED 2-CHLORO-N-(1-(DIFLUOROMETHYL)-1H-PYRAZOL-4-YL)-ACETAMIDE. International Journal of Engineering Research & Technology. [Link]

Sources

• 1. Transition metal-free one-pot tandem chemoselective reduction and cyclization of 3/5-(2-nitrophenyl)-1H-pyrazoles using sodium dithionite - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

Welcome to the technical support guide for the synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. This document is designed for chemistry professionals engaged in pharmaceutical and agrochemical research and development. Here, we address common challenges encountered during this synthesis, providing in-depth, evidence-based solutions to optimize your reaction yield and purity.

Overview of the Synthesis Pathway

The synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is typically achieved through a two-step process. The first step involves the formation of the key intermediate, 4-amino-1,3,5-trimethyl-1H-pyrazole, which is then acylated in the second step using chloroacetyl chloride. Understanding the nuances of each step is critical for troubleshooting and yield improvement.

Caption: General two-step synthesis pathway for the target molecule.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the N-acylation step (Step 2).

Q1: My overall yield is consistently low (<50%). What are the primary causes and how can I fix this?

Answer: Low yield is the most common issue and can stem from several factors. The core of the problem often lies in the reactivity of the reagents and the reaction conditions. The acylation of an amine with an acyl chloride generates one equivalent of hydrochloric acid (HCl). If not neutralized, this HCl will protonate the starting aminopyrazole, rendering its lone pair unavailable for nucleophilic attack and effectively halting the reaction.

Primary Causes & Corrective Actions:

• Inadequate HCl Scavenging:

  • Causality: The aminopyrazole starting material is basic. As HCl is produced, it forms a non-nucleophilic ammonium salt with the unreacted amine, reducing the concentration of the active nucleophile.

  • Solution: Employ a suitable base (an "HCl scavenger") to neutralize the acid as it forms. A tertiary amine like triethylamine (TEA) or a sterically hindered base like N,N-diisopropylethylamine (DIPEA) is recommended. Use at least 1.1 to 1.5 equivalents to ensure the reaction medium remains basic or neutral. Inorganic bases like potassium carbonate can also be used, particularly in solvents like DMF or acetonitrile.[1][2]

• Hydrolysis of Chloroacetyl Chloride:

  • Causality: Chloroacetyl chloride is highly reactive and susceptible to hydrolysis by trace amounts of water in the solvent or on the glassware, converting it into inactive chloroacetic acid.

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents. It is best practice to perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

• Sub-optimal Temperature Control:

  • Causality: The reaction is highly exothermic. Adding the chloroacetyl chloride too quickly or at room temperature can lead to localized heating, promoting side reactions and potential degradation of the product or starting material.

  • Solution: Dissolve the 4-amino-1,3,5-trimethyl-1H-pyrazole and the base in your chosen anhydrous solvent. Cool the mixture to 0-5 °C in an ice bath. Add the chloroacetyl chloride dropwise via a syringe or dropping funnel over 15-30 minutes to maintain temperature control. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 1-3 hours to ensure completion.[3]

Caption: Troubleshooting flowchart for low reaction yield.

Q2: My final product is contaminated with unreacted 4-amino-1,3,5-trimethyl-1H-pyrazole. How do I improve conversion?

Answer: Seeing starting material in your final product is a clear indication of incomplete conversion. This builds upon the issues discussed in the previous question but focuses specifically on driving the reaction to completion.

Optimization Strategies:

• Stoichiometry Adjustment: While a 1:1 molar ratio is theoretically sufficient, using a slight excess of chloroacetyl chloride (e.g., 1.05 to 1.1 equivalents) can help consume all the aminopyrazole. Be cautious, as a large excess can lead to purification challenges.

• Reaction Time and Temperature: After the initial dropwise addition at 0 °C, ensure the reaction is stirred for a sufficient duration at room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the starting material spot persists after 2-3 hours, gentle heating (e.g., to 40 °C) can sometimes drive the reaction to completion, although this should be done cautiously to avoid side reactions.

• Choice of Base and Solvent: A stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) can be more effective at promoting the reaction.[1] Additionally, a more polar aprotic solvent like DMF can sometimes increase the reaction rate compared to less polar solvents like dichloromethane (DCM) or THF.[2]

Q3: I am observing an unknown, higher molecular weight impurity. Could this be a side product?

Answer: While less common for this specific substrate, the formation of side products is always a possibility in acylation reactions.

Potential Side Reactions:

• Di-acylation: Although the newly formed amide nitrogen is significantly less nucleophilic than the starting amine, forcing conditions (high temperature, large excess of acyl chloride) could potentially lead to a second acylation. This is highly unlikely on the same nitrogen but is a theoretical possibility.

• Reaction with Solvent: If using a solvent that can react (though common choices like DCM, THF, and acetonitrile are generally inert under these conditions), it could lead to byproducts. This is not a primary concern with standard protocols.

• Impurity-Driven Reactions: The most likely source is an impurity in your starting 4-amino-1,3,5-trimethyl-1H-pyrazole. Ensure the purity of your starting material is high before beginning the acylation step. Recrystallization or column chromatography of the aminopyrazole may be necessary.

To identify the impurity, isolate it and perform characterization (e.g., Mass Spectrometry, NMR). This will provide the necessary information to deduce its structure and adjust the reaction conditions accordingly.

Frequently Asked Questions (FAQs)

Q1: What is the optimal choice of base and solvent for this reaction?

Answer: The "best" combination often depends on laboratory resources and desired scale. However, a robust and widely applicable set of conditions is the use of a tertiary amine base in an aprotic solvent.

Parameter	Option 1: Standard Lab Scale	Option 2: Alternative Conditions	Rationale & Causality
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Acetonitrile (MeCN) or Dimethylformamide (DMF)	DCM/THF are excellent for dissolving reagents, are inert, and are easily removed under vacuum. MeCN/DMF are more polar and can accelerate the reaction but are harder to remove.[2][3]
Base	Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)	Potassium Carbonate (K₂CO₃)	TEA/DIPEA are soluble in organic solvents and effectively scavenge HCl. DIPEA is sterically hindered, which can prevent it from acting as a nucleophile itself. K₂CO₃ is a solid, heterogeneous base that works well in polar aprotic solvents like DMF, often at slightly elevated temperatures.[1][2]
Equivalents	1.1 - 1.5 eq.	1.5 - 2.0 eq.	A slight excess ensures complete neutralization of the generated HCl, driving the equilibrium towards the product.

Q2: How should I properly work up and purify the final product?

Answer: A proper workup procedure is crucial for isolating a pure product and is a common source of yield loss if not performed correctly.

Step-by-Step Purification Protocol:

• Quenching: Once the reaction is complete (as determined by TLC), cool the reaction mixture in an ice bath and slowly add water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench any remaining chloroacetyl chloride and neutralize the protonated base (e.g., triethylammonium chloride).

• Extraction: Transfer the mixture to a separatory funnel. If you used a water-miscible solvent like THF or MeCN, you may need to add a water-immiscible solvent like ethyl acetate or DCM to perform the extraction. Extract the aqueous layer 2-3 times with your organic solvent.

• Washing: Combine the organic layers and wash them sequentially with:

  • 1M HCl (to remove any residual amine base).

  • Saturated aqueous NaHCO₃ (to remove any chloroacetic acid).

  • Brine (saturated NaCl solution) to help break any emulsions and begin the drying process.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Final Purification: The crude solid obtained can typically be purified by recrystallization. A solvent system like ethanol/water or ethyl acetate/hexanes often yields a high-purity crystalline product.[3]

References

• Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. PubMed Central. Available at: [Link]

• 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. National Institutes of Health. Available at: [Link]

• Process for the preparation of 3-amino-5-methylpyrazole. Google Patents.

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Available at: [Link]

• Reaction of aryl amine with chloroacetyl chloride in the presence of... ResearchGate. Available at: [Link]

• SYNTHESIS OF CHARACTERIZATION OF FLUORINATED 2-CHLORO-N- (1- (DIFLUOROMETHYL)-1H-PYRAZOL-4-YL)- ACETAMIDE. TIJER. Available at: [Link]

• Reactions of amines. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tijer.org [tijer.org]
• 3. 2-Chloro-N-[1-(4-chloro­phen­yl)-3-cyano-1H-pyrazol-5-yl]acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Preventing byproduct formation in chloroacetylation of pyrazoles

A Guide to Minimizing Byproduct Formation

Welcome to the technical support center for the chloroacetylation of pyrazoles. As Senior Application Scientists, we understand the nuances and challenges that can arise during this critical synthetic step. This guide is designed to provide you with in-depth, field-proven insights to help you troubleshoot common issues, particularly the formation of unwanted byproducts. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to make informed decisions and optimize your reaction outcomes.

Part 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses the fundamental questions regarding the chloroacetylation of pyrazoles, laying the groundwork for effective troubleshooting.

Q1: What is the general mechanism for the chloroacetylation of a pyrazole?

A1: The chloroacetylation of a pyrazole is a nucleophilic acyl substitution reaction. The pyrazole ring contains two nitrogen atoms: one is considered "basic" (sp2-hybridized, N2) and readily reacts with electrophiles, while the other's proton (N1-H) can be easily removed by a base.[1] The reaction typically proceeds via the nucleophilic attack of a ring nitrogen atom on the electrophilic carbonyl carbon of chloroacetyl chloride. A base, such as triethylamine or pyridine, is commonly used to neutralize the hydrochloric acid (HCl) generated during the reaction.[2]

Caption: General mechanism of pyrazole chloroacetylation.

Q2: Why is controlling regioselectivity the primary challenge in the chloroacetylation of unsymmetrical pyrazoles?

A2: The core of the issue lies in the tautomeric nature of the pyrazole ring.[2] For an unsymmetrically substituted pyrazole (e.g., 3-methylpyrazole), the proton on the nitrogen can exist on either N1 or N2, creating two distinct tautomers in equilibrium. Both nitrogen atoms are nucleophilic and can attack the chloroacetyl chloride. This leads to the potential formation of two different regioisomeric products (e.g., 1-chloroacetyl-3-methylpyrazole and 1-chloroacetyl-5-methylpyrazole), which can be difficult to separate. The final ratio of these isomers is highly dependent on steric effects, electronic effects, and the reaction conditions employed.[3]

Q3: Besides regioisomers, what other byproducts should I be aware of?

A3: While regioisomers are the most common issue, other byproducts can form under non-optimized conditions:

• Bis-Chloroacetylation: Although less common, if a strong base is used in excess or at elevated temperatures, a second chloroacetylation could occur, leading to a charged pyrazolium species.

• C4-Acylation Products: Pyrazoles can undergo electrophilic substitution at the C4 position.[2][4][5] While N-acylation is generally kinetically favored, forcing conditions (e.g., strong Lewis acids) could potentially lead to C4-acylated byproducts.

• Side-Chain Reactions: If the substituents on the pyrazole ring are themselves reactive (e.g., hydroxyl, amino, or thiol groups), they can compete with the ring nitrogens for acylation.

• Degradation/Polymerization: Chloroacetyl chloride is highly reactive and sensitive to moisture. Inadequate control of the reaction temperature or exposure to water can lead to the decomposition of the reagent and starting material, resulting in lower yields and complex impurity profiles.

Part 2: Troubleshooting Guide & Optimization Strategies

This section provides direct answers to common experimental problems, focusing on the causal relationships between reaction parameters and outcomes.

Q4: My reaction is producing a 1:1 mixture of regioisomers. How can I improve the selectivity for a specific isomer?

A4: Achieving high regioselectivity requires a multi-faceted approach that manipulates the steric and electronic environment of the pyrazole nitrogens. The key is to create conditions where one nitrogen is significantly more accessible or more nucleophilic than the other.

The size of the substituent at the C3 (or C5) position is often the most powerful directing factor. The incoming chloroacetyl group is sterically bulky and will preferentially react at the less hindered nitrogen atom.

• To favor acylation at N1: A bulky substituent at the C5 position will sterically shield it, directing the electrophile to the N1 nitrogen.

• To favor acylation at N2 (creating a 1,3-disubstituted pyrazole): A bulky substituent at the C3 position will block that side of the ring, forcing acylation to occur at the adjacent N1 nitrogen, which then becomes the N1 of a 1,3-disubstituted pyrazole.

The solvent plays a critical role in modulating the reactivity of the pyrazole and stabilizing the transition state. The use of highly polar, hydrogen-bond-donating fluorinated alcohols has been shown to dramatically improve regioselectivity.[6]

Solvent Class	Example(s)	Typical Outcome & Rationale
Non-Polar	Toluene, Hexane	Often leads to poor selectivity. The pyrazole may have low solubility, and there is minimal specific interaction to favor one tautomer over the other.
Polar Aprotic	Acetonitrile (ACN), Dichloromethane (DCM), Tetrahydrofuran (THF)	Moderate selectivity. These solvents can solubilize the reactants but do not specifically stabilize one tautomer through hydrogen bonding, often resulting in mixtures.
Polar Protic	Ethanol, Methanol	Can lead to regioisomeric mixtures. While they can hydrogen bond, their effect is often not strong enough to overcome the inherent reactivity of both nitrogens.
Fluorinated Alcohols	2,2,2-Trifluoroethanol (TFE), 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	High selectivity observed. These solvents are strong hydrogen bond donors and can preferentially solvate and stabilize one of the pyrazole tautomers, making its corresponding nitrogen more nucleophilic or accessible, thus directing the acylation.

The choice of base influences whether the reaction proceeds on the neutral pyrazole or the deprotonated pyrazolide anion.[3]

• Weak, Non-Nucleophilic Bases (e.g., Triethylamine, DIPEA, Pyridine): These act primarily as HCl scavengers. The reaction occurs on the neutral pyrazole tautomers, and selectivity is governed mainly by sterics and solvent effects. This is the most common and often preferred method.

• Strong Bases (e.g., NaH, KHMDS): These irreversibly deprotonate the pyrazole to form a single pyrazolide anion. The negative charge is delocalized across both nitrogens. Subsequent acylation regioselectivity is then determined by the "hard-soft" nature of the cation and electrophile and can be complex to predict.[3] This approach is generally used for N-alkylation rather than acylation and can lead to lower yields with acyl chlorides due to side reactions.

Lowering the reaction temperature generally increases selectivity. At reduced temperatures (e.g., 0 °C to -20 °C), the kinetic barrier difference for the reaction at the two nitrogen sites becomes more significant, favoring the pathway with the lower activation energy. This often translates to a higher ratio of the sterically favored product.

Caption: Troubleshooting workflow for poor regioselectivity.

Q5: My pyrazole has an unprotected amine (-NH2) group that is also being acylated. How can I achieve selective N1-acylation?

A5: This is a classic chemoselectivity problem. The exocyclic amine is often more nucleophilic than the ring nitrogens and will react preferentially. To achieve selective acylation on the pyrazole ring, you must use a protecting group strategy.

• Protect the Amine: Protect the -NH2 group with a suitable protecting group that is stable to the chloroacetylation conditions but can be removed easily afterward. A common choice is the Boc (tert-butyloxycarbonyl) group.

• Perform Chloroacetylation: With the amine protected, the chloroacetylation will proceed at the pyrazole nitrogen as desired. Optimize for regioselectivity as described in Q4.

• Deprotect: Remove the protecting group (e.g., using trifluoroacetic acid for a Boc group) to reveal the free amine and yield the desired final product.

Part 3: Validated Experimental Protocols

These protocols provide a starting point for your experiments. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for Regioselective Chloroacetylation using TFE

This protocol is adapted for a generic 3-substituted pyrazole where the goal is to favor acylation at the N1 position.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a thermometer, add the 3-substituted pyrazole (1.0 eq).

• Dissolution: Add anhydrous 2,2,2-trifluoroethanol (TFE) (approx. 0.1–0.2 M concentration) and stir until the solid is fully dissolved.

• Inerting: Purge the system with dry nitrogen for 5-10 minutes.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (Et3N) (1.1 eq) dropwise via syringe, maintaining the internal temperature below 5 °C.

• Reagent Addition: In a separate flask, prepare a solution of chloroacetyl chloride (1.05 eq) in a small amount of anhydrous TFE. Add this solution to the reaction mixture dropwise over 30-60 minutes, ensuring the temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Once complete, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to isolate the desired regioisomer.

Protocol 2: Purification of Pyrazoles via Acid Salt Crystallization

If you obtain a mixture of regioisomers or other basic impurities, this technique can be used to selectively crystallize and purify the desired product.[7][8]

• Dissolution: Dissolve the crude product mixture containing the pyrazole derivative in a suitable organic solvent (e.g., isopropanol, ethyl acetate, or acetone).

• Acidification: Slowly add a solution of a strong acid (e.g., HCl in isopropanol or concentrated H2SO4) dropwise while stirring. Use at least an equimolar amount relative to the pyrazole.

• Crystallization: The pyrazole acid addition salt will begin to precipitate. Stir the slurry at room temperature or cool to 0 °C to maximize crystal formation.

• Isolation: Isolate the solid salt by vacuum filtration, washing the filter cake with a small amount of cold solvent. The unwanted byproducts often remain in the filtrate.[8]

• Liberation of Free Base: To recover the purified pyrazole, dissolve the salt in water and neutralize by adding a base (e.g., 1M NaOH or saturated NaHCO3) until the solution is basic.

• Extraction: Extract the pure pyrazole with an organic solvent, dry the organic layer, and concentrate to yield the purified product.

References

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• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. [Link]

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• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. MDPI. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

Introduction: The Imperative of Purity in Pyrazole-Based Intermediates

In the landscape of modern drug discovery and agrochemical development, pyrazole derivatives stand out for their vast biological activities, including anti-inflammatory, antimicrobial, and herbicidal properties.[1] The compound 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is a key synthetic intermediate, a building block for more complex, biologically active molecules.[2][3] The efficacy and safety of any final product derived from this intermediate are directly contingent on its purity. Even trace impurities can lead to unforeseen side reactions, altered pharmacological profiles, or toxicity. Therefore, a robust, multi-faceted analytical strategy to determine the purity of this compound is not just a quality control measure; it is a fundamental pillar of scientific integrity and successful product development.

This guide provides an in-depth comparison of orthogonal analytical techniques for the purity assessment of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. We will delve into the causality behind experimental choices, present detailed protocols, and compare the quantitative data generated from High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Understanding the Analyte and Potential Impurities

The target molecule, 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, is typically synthesized via the acylation of 4-amino-1,3,5-trimethylpyrazole with chloroacetyl chloride. This synthetic route, while straightforward, can introduce several classes of impurities that must be monitored.

• Unreacted Starting Materials: Residual 4-amino-1,3,5-trimethylpyrazole and chloroacetyl chloride (or its hydrolysis product, chloroacetic acid).

• Reaction By-products: Potential for di-acylation or other side reactions involving the reactive chloroacetyl group.

• Solvent Residues: Solvents used during the reaction and crystallization steps (e.g., Tetrahydrofuran, Ethanol).

• Degradation Products: The compound may be susceptible to hydrolysis or other degradation pathways under certain storage conditions.

A comprehensive purity analysis must be capable of separating, identifying, and quantifying these diverse chemical entities.

Comparative Analysis of Core Analytical Methodologies

No single analytical technique is universally superior; a robust purity assessment leverages orthogonal methods that measure the analyte based on different chemical and physical principles. This approach provides a self-validating system, significantly increasing confidence in the final purity value.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For a moderately polar compound like our target analyte, Reversed-Phase HPLC (RP-HPLC) is the method of choice, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar.

Expertise & Causality: The N-substituted acetamide and pyrazole moieties confer a moderate polarity to the molecule.[4][5] A C18 column provides a nonpolar stationary phase that will retain the analyte through hydrophobic interactions. A mobile phase consisting of a water/acetonitrile gradient allows for the effective elution of the target compound while separating it from more polar impurities (which elute earlier) and less polar impurities (which elute later). The inclusion of a buffer like phosphoric or formic acid can improve peak shape by suppressing the ionization of any acidic or basic functional groups.[4][5] UV detection is suitable as the pyrazole ring and amide chromophore absorb in the low UV range.

Workflow for HPLC Analysis

Caption: HPLC Purity Analysis Workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC is a powerful separation technique for volatile and thermally stable compounds. A sample is vaporized and carried by an inert gas (the mobile phase) through a capillary column containing the stationary phase. Separation occurs based on the compound's boiling point and its interaction with the stationary phase. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing both identification and quantification.

Expertise & Causality: The suitability of GC-MS hinges on the thermal stability and volatility of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. While many acetamides are amenable to GC analysis, thermal degradation in the hot injector port is a potential risk that must be evaluated. The primary advantage of GC-MS is the high-resolution separation of volatile impurities (like residual solvents) and the definitive identification of impurities through their mass fragmentation patterns.[6] A nonpolar column (e.g., DB-5ms) is a good starting point, separating compounds primarily by their boiling points.

Quantitative NMR (qNMR) Spectroscopy

Principle: qNMR determines the purity of a substance by comparing the integral of a specific resonance signal from the analyte with the integral of a signal from a certified internal standard of known purity and concentration.[7] The signal intensity in NMR is directly proportional to the number of nuclei contributing to that signal, making it a primary analytical method that does not require a reference standard of the analyte itself.[8][9]

Expertise & Causality: qNMR is an exceptionally powerful and often underutilized tool for purity assessment. Its major advantage over chromatographic methods is that it is orthogonal; it relies on a magnetic property of atomic nuclei rather than partitioning behavior.[8] This means it can quantify impurities that might co-elute with the main peak in HPLC or GC. For our target compound, the distinct signals from the three methyl groups on the pyrazole ring are excellent candidates for quantification as they are sharp singlets and less likely to overlap with impurity signals. The choice of a high-purity, chemically inert internal standard (e.g., maleic acid or dimethyl sulfone) with non-overlapping signals is critical for accuracy.[7]

Concept of qNMR with Internal Standard

Caption: Principle of Quantitative NMR (qNMR).

Detailed Experimental Protocols

These protocols are designed to be self-validating, with system suitability checks built in to ensure data integrity.

Protocol 1: RP-HPLC Purity Determination

• System: HPLC with UV/Vis Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[5]

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of 50:50 Acetonitrile:Water.

• System Suitability: A standard solution should exhibit a tailing factor between 0.9 and 1.5 for the main peak.

• Purity Calculation: Use area percent normalization. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Protocol 2: GC-MS Impurity Profiling

• System: GC with a Mass Selective Detector.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Injector Temperature: 250°C (start with a lower temperature if degradation is observed).

• Oven Temperature Program:

  • Initial: 80°C, hold for 2 min.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 min at 280°C.

• MS Transfer Line Temp: 280°C.

• Ion Source Temp: 230°C.

• Scan Range: 40-450 m/z.

• Sample Preparation: Dissolve ~1 mg in 1 mL of high-purity Methanol or Ethyl Acetate.

• Data Analysis: Identify peaks by comparing their mass spectra to a library (e.g., NIST). Quantify using area percent normalization.

Protocol 3: Absolute Purity by qNMR

• System: 400 MHz (or higher) NMR Spectrometer.

• Internal Standard: Maleic Acid (Certified Reference Material).

• Solvent: DMSO-d₆.

• Sample Preparation:

  • Accurately weigh ~15 mg of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

  • Accurately weigh ~10 mg of Maleic Acid into the same vial.

  • Dissolve both in ~0.7 mL of DMSO-d₆.

• Acquisition Parameters (Critical for Quantification):

  • Pulse Angle: 30° (to ensure full relaxation).

  • Relaxation Delay (d1): 30 seconds (at least 5 times the longest T₁ of any peak of interest).

  • Scans: 16 (for good signal-to-noise).

• Processing:

  • Apply manual phasing and baseline correction.

  • Integrate a well-resolved singlet from the analyte (e.g., the N-CH₃ at ~3.6 ppm) and the singlet from Maleic Acid (olefinic protons at ~6.3 ppm).

• Purity Calculation: Use the standard qNMR equation, accounting for the molar masses, weights, and number of protons for both the analyte and the internal standard.

Comparative Data Summary

The following table presents hypothetical, yet realistic, data from the analysis of a single batch of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, illustrating the strengths of each technique.

Parameter	HPLC-UV	GC-MS	qNMR
Purity Value	98.9% (Area Norm.)	99.2% (Area Norm., non-solvent)	98.5% (w/w, Absolute)
Detected Impurities	- Unreacted Amine (0.45%)- Unknown Polar Impurity (0.65%)	- Residual THF (0.3%)- Unreacted Amine (0.5%)	- Water (0.2%)- Unreacted Amine (0.48%)- Unidentified species (0.82%)
Strengths	- Excellent for separating polar/non-polar impurities.- High precision and robustness for QC.	- Superior for volatile impurities (solvents).- Definitive ID of volatile impurities by MS.	- Absolute, primary method.- Quantifies non-UV active and non-volatile impurities (e.g., water, salts).[8]
Limitations	- May miss non-UV active impurities.- Co-elution can hide impurities.- Purity is relative (area %).	- Risk of thermal degradation.- Not suitable for non-volatile impurities (salts).	- Lower sensitivity than chromatographic methods.- Peak overlap can be challenging.

Conclusion and Recommendations

For a comprehensive and trustworthy purity assessment of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide, a dual-method approach is strongly recommended.

• For routine quality control and release testing: HPLC-UV is the workhorse method. It is robust, precise, and highly effective at quantifying process-related impurities and degradation products.[10]

• For initial batch characterization and impurity identification: A combination of GC-MS and qNMR is invaluable. GC-MS will definitively identify and quantify residual solvents, while qNMR provides a highly accurate, absolute purity value that accounts for all proton-containing species, including water and any non-volatile or non-UV active impurities.[6][8]

By strategically combining these orthogonal techniques, researchers and drug development professionals can establish a complete and accurate purity profile. This rigorous analytical approach is essential for ensuring the quality, safety, and efficacy of the final products derived from this important pyrazole intermediate, thereby upholding the highest standards of scientific integrity.

References

• National Center for Biotechnology Information. "2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide". PubChem Compound Summary. Accessed January 23, 2026. [Link]

• Kumar, V., et al. "Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives". International Journal of Pharmaceutical Sciences Review and Research, 2020. [Link]

• Gadek, T. R., et al. "Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination". Journal of Medicinal Chemistry, 2014. [Link]

• Yadav, P., et al. "Synthesis and Evalution of Pyrazole Derivatives by Different Method". World Journal of Pharmacy and Pharmaceutical Sciences, 2021. [Link]

• Santos, F. J., et al. "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry". IntechOpen, 2018. [Link]

• SIELC Technologies. "Separation of Acetamide, N-acetyl-N-methyl- on Newcrom R1 HPLC column". SIELC. Accessed January 23, 2026. [Link]

• Sari, Y., et al. "Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates". PMC, 2021. [Link]

• Patel, H., et al. "SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES". International Journal of Pharma Sciences and Research, 2012. [Link]

• University of Bristol. "Quantitative NMR Spectroscopy". University of Bristol NMR Facility. Accessed January 23, 2026. [Link]

• SIELC Technologies. "Separation of Acetamide on Newcrom R1 HPLC column". SIELC. Accessed January 23, 2026. [Link]

• Missioui, H., et al. "2-Chloro-N-(4-hydroxyphenyl)acetamide". IUCrData, 2024. [Link]

• Google Patents. "Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide".

• Prol, F., et al. "A HPLC method for the quantification of butyramide and acetamide at ppb levels in hydrogeothermal waters". RSC Publishing, 2003. [Link]

• Grienke, U., et al. "Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors". National Institutes of Health, 2024. [Link]

• El-Gazzar, A. B. A., et al. "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review". MDPI, 2023. [Link]

• Mahajan, S., & Singh, I. P. "Determining and reporting purity of organic molecules: why qNMR". PubMed, 2013. [Link]

• Gnanasekaran, R., et al. "Synthesis, In Silico and In Vitro Characterization of Novel N,N-Substituted Pyrazolopyrimidine Acetamide Derivatives for the 18KDa Translocator Protein (TSPO)". MDPI, 2022. [Link]

• Google Patents. "HPLC (High Performance Liquid Chromatography) method for analyzing fimasartan associated substances and use of impurities as reference standard".

• Al-Amiery, A. A., et al. "Synthesis and Characterization of Some New Pyrazole Derivatives". ResearchGate, 2017. [Link]

• Liu, Y., et al. "Quantitative 1H NMR methodology for purity assay with high accuracy". ResearchGate, 2023. [Link]

• Abdel-Latif, E., et al. "Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles". ResearchGate, 2019. [Link]

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• Azgaou, K., et al. "Synthesis and characterization of N-(2-aminophenyl)- 2-(5-methyl-1H-pyrazol-3-yl) acetamide (AMPA) and its use as a corrosion inhibitor for C38 steel in 1 M HCl. Experimental and theoretical study". ResearchGate, 2022. [Link]

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A Comparative Guide to the Synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide is a substituted pyrazole derivative of significant interest in medicinal chemistry and drug discovery. The pyrazole scaffold is a well-established pharmacophore found in a variety of therapeutic agents, and the N-acetyl side chain provides a versatile handle for further functionalization. The development of efficient and scalable synthetic routes to this and related compounds is crucial for enabling further research into their biological activities.

This guide provides a comparative analysis of potential synthetic routes to 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide. We will explore a conventional, linear approach alongside alternative, more convergent strategies. Each route will be evaluated based on its chemical logic, potential efficiency, and the accessibility of starting materials. Detailed experimental protocols, based on established methodologies for analogous systems, are provided to offer a practical framework for laboratory synthesis.

Conventional Synthesis Route: A Linear Approach

The most direct and conventional approach to the synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide follows a linear sequence starting from the construction of the pyrazole core, followed by functionalization at the 4-position, and concluding with the acylation of the resulting aminopyrazole.

Figure 1: Conventional linear synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide.

Step 1: Synthesis of 1,3,5-trimethyl-1H-pyrazole

The synthesis of the pyrazole core is typically achieved through a Knorr-type condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative. In this case, pentane-2,4-dione reacts with methylhydrazine to yield 1,3,5-trimethyl-1H-pyrazole.

Experimental Protocol:

• To a solution of pentane-2,4-dione (1.0 eq) in a suitable solvent such as ethanol, add methylhydrazine (1.0-1.2 eq) dropwise at room temperature.

• The reaction is typically exothermic and may require cooling to maintain the temperature below 40°C.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure. The crude product can be purified by distillation or column chromatography on silica gel.

Step 2: Nitration of 1,3,5-trimethyl-1H-pyrazole

The introduction of a functional group at the C4 position of the pyrazole ring is achieved through electrophilic aromatic substitution. Nitration using a mixture of nitric acid and sulfuric acid is a common method to introduce a nitro group, which can subsequently be reduced to an amine.

Experimental Protocol:

• To a stirred mixture of concentrated sulfuric acid, cool to 0°C in an ice bath.

• Slowly add 1,3,5-trimethyl-1H-pyrazole (1.0 eq) while maintaining the temperature below 10°C.

• Add a nitrating mixture (a solution of concentrated nitric acid in concentrated sulfuric acid) dropwise to the reaction mixture, ensuring the temperature does not exceed 10°C.

• After the addition is complete, allow the reaction to stir at 0-5°C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide solution) to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 4-nitro-1,3,5-trimethyl-1H-pyrazole. Further purification can be achieved by recrystallization.

Step 3: Reduction of 4-Nitro-1,3,5-trimethyl-1H-pyrazole

The nitro group is a versatile intermediate that can be readily reduced to the corresponding amine. Catalytic hydrogenation is a clean and efficient method for this transformation.[1][2]

Experimental Protocol:

• Dissolve 4-nitro-1,3,5-trimethyl-1H-pyrazole (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Subject the mixture to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation apparatus.

• Stir the reaction vigorously at room temperature until the uptake of hydrogen ceases.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield 1,3,5-trimethyl-1H-pyrazol-4-amine.

Step 4: Acylation of 1,3,5-Trimethyl-1H-pyrazol-4-amine

The final step involves the acylation of the aminopyrazole with chloroacetyl chloride to form the desired acetamide. This reaction is a standard nucleophilic acyl substitution. A similar procedure is used for the synthesis of 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide.[3]

Experimental Protocol:

• Dissolve 1,3,5-trimethyl-1H-pyrazol-4-amine (1.0 eq) in an aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add a base, such as triethylamine or pyridine (1.1-1.5 eq), to scavenge the HCl byproduct.

• Cool the mixture to 0°C in an ice bath.

• Add chloroacetyl chloride (1.0-1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, the reaction mixture can be washed with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Table 1: Summary of the Conventional Synthesis Route

Step	Reaction	Key Reagents	Typical Yields (estimated)	Advantages	Disadvantages
1	Knorr Pyrrole Synthesis	Pentane-2,4-dione, Methylhydrazine	>90%	High yielding, straightforward
2	Nitration	HNO₃, H₂SO₄	70-85%	Well-established reaction	Use of strong acids, potential for side reactions
3	Reduction	H₂, Pd/C	>90%	Clean, high yielding	Requires specialized hydrogenation equipment
4	Acylation	Chloroacetyl chloride, Base	80-95%	Efficient, reliable	Chloroacetyl chloride is lachrymatory and corrosive

Alternative Synthesis Routes: Convergent and Milder Approaches

While the conventional route is reliable, alternative strategies can offer advantages in terms of step economy, milder reaction conditions, and avoidance of hazardous reagents.

Alternative Route 1: Convergent Synthesis via Multi-component Reaction

Multi-component reactions (MCRs) offer a powerful tool for the rapid assembly of complex molecules from simple starting materials in a single step. A plausible MCR approach for the synthesis of a precursor to the target molecule could involve the reaction of a β-keto-amide, a hydrazine, and a suitable third component.

Figure 2: A conceptual convergent synthesis via a multi-component reaction.

Rationale:

This approach aims to construct the pyrazole ring and introduce the chloroacetamide side chain in a more convergent fashion. While a direct three-component reaction to the final product is challenging to design, a multi-component reaction to form a key intermediate, such as a functionalized aminopyrazole, is feasible. For instance, a reaction between a β-ketonitrile, an activated chloroacetamide equivalent, and methylhydrazine could potentially lead to the desired pyrazole core with the side chain already in place or in a precursor form.

Advantages:

• Step Economy: Reduces the number of synthetic steps compared to the linear approach.

• Increased Efficiency: Can lead to higher overall yields by minimizing intermediate isolation and purification steps.

• Diversity-Oriented Synthesis: MCRs are often amenable to the use of diverse starting materials, allowing for the rapid generation of compound libraries.

Challenges:

• Reaction Development: Identifying the optimal reaction conditions and components for a successful MCR can be challenging and may require significant optimization.

• Regioselectivity: Controlling the regioselectivity of the cyclization can be an issue.

Alternative Route 2: Milder Acylation Methods

The use of chloroacetyl chloride in the final step of the conventional route has some drawbacks, including its corrosive and lachrymatory nature. Alternative, milder acylating agents can be employed.

1. Chloroacetic Acid with a Coupling Agent:

Instead of the highly reactive acyl chloride, chloroacetic acid can be used in conjunction with a peptide coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Experimental Protocol:

• Dissolve 1,3,5-trimethyl-1H-pyrazol-4-amine (1.0 eq) and chloroacetic acid (1.1 eq) in a suitable aprotic solvent like DCM or DMF.

• Add the coupling agent (e.g., EDC, 1.2 eq) and an activator such as 1-hydroxybenzotriazole (HOBt, 0.5 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Work-up typically involves washing with aqueous acid and base to remove unreacted starting materials and byproducts.

• Purify the product by column chromatography or recrystallization.

2. Chloroacetic Anhydride:

Chloroacetic anhydride is another effective, though less common, acylating agent that can be used. It is generally less reactive than the corresponding acyl chloride, potentially leading to cleaner reactions. It can be prepared from chloroacetic acid and chloroacetyl chloride.[4]

Experimental Protocol:

• Dissolve 1,3,5-trimethyl-1H-pyrazol-4-amine (1.0 eq) in a suitable solvent like DCM or THF.

• Add a base such as pyridine or triethylamine (1.1 eq).

• Add chloroacetic anhydride (1.1 eq) to the mixture.

• Stir at room temperature and monitor the reaction by TLC.

• Work-up and purification would be similar to the chloroacetyl chloride procedure.

Table 2: Comparison of Acylation Methods

Acylating Agent	Reagent Type	Advantages	Disadvantages
Chloroacetyl Chloride	Acyl Halide	Highly reactive, fast reactions	Corrosive, lachrymatory, moisture sensitive
Chloroacetic Acid + Coupling Agent	Carboxylic Acid	Milder conditions, avoids acyl chloride	Generates byproducts (e.g., DCU), may require longer reaction times
Chloroacetic Anhydride	Anhydride	Less reactive than acyl chloride, potentially cleaner	Less commonly available, may require synthesis

Conclusion and Future Perspectives

The synthesis of 2-Chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)acetamide can be reliably achieved through a conventional, multi-step linear sequence involving the construction of the pyrazole ring followed by functionalization and acylation. This route is well-precedented in the literature for analogous compounds and utilizes standard organic transformations.

Alternative approaches, such as convergent multi-component reactions and the use of milder acylating agents, offer potential advantages in terms of efficiency, safety, and step economy. While these alternative routes may require more initial optimization, they represent promising avenues for the development of more sustainable and scalable syntheses.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including the desired scale of the synthesis, the availability of starting materials and reagents, and the importance of factors such as reaction time and overall cost. The experimental protocols provided in this guide, based on established chemical principles, offer a solid foundation for the successful laboratory preparation of this important pyrazole derivative.

References

• Fichez, J., Busca, P., & Prestat, G. (2018). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Source not further specified, but indicates a review on aminopyrazole synthesis].

• Zhang, L., et al. (2012). 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(11), o3249. [Link]

• Singh, J., Staples, R. J., & Shreeve, J. M. (2023). Manipulating nitration and stabilization to achieve high energy. Science Advances, 9(46), eadk3754. [Link]

• Bechamp, A. (1854). Annales de chimie et de physique, 42, 186-196. [Historical reference for the Bechamp reduction, relevant to nitro group reductions].

• Sakya, S. M., et al. (2011). Discovery of N-(1-(6-Oxo-1,6-dihydropyrimidine)-pyrazole) Acetamide Derivatives as Novel Noncovalent DprE1 Inhibitors against Mycobacterium tuberculosis. Journal of Medicinal Chemistry, 67(3), 2096-2116. [Link]

• Wang, L. S., et al. (2013). Microwave Synthesis of Chloroacetic Acid with Acetic Anhydride Catalyzing Chlorination of Acetic Acid. Asian Journal of Chemistry, 25(18), 10331-10333. [Link]

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• US5616723A - Process for the preparation of 3-amino-5-methylpyrazole. (1997).
• WO2017133942A1 - Catalytic hydrogenation process for preparing pyrazoles. (2017).
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• Coleman, G. H., & Peterson, R. L. (1934). Chloroacetamide. Organic Syntheses, 14, 20. [Link]

• Jacobs, T. L. (1947). The Synthesis of Acetylenes. Organic Reactions, 5, 1-78. [General organic chemistry reference].

• Zhuang, S., et al. (2026). Arylative Coupling of Pyridylphosphonium Salts with Aryl Thianthrenium Salts Enabled by Palladium Catalysis. Organic Letters. [Link]

• Török, B. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2539–2544. [Link]

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A Comparative Study of Pyrazole-Based Kinase Inhibitors: From Bench to Bedside

Introduction: The Privileged Pyrazole Scaffold in Kinase Inhibition

Protein kinases, orchestrators of a vast array of cellular processes, have emerged as one of the most critical classes of drug targets in modern medicine, particularly in oncology. The aberrant activity of these enzymes can drive tumor growth, proliferation, and survival. Consequently, the development of small molecule kinase inhibitors has revolutionized cancer therapy. Within the diverse chemical landscape of these inhibitors, the pyrazole ring has distinguished itself as a "privileged scaffold." Its unique structural and electronic properties allow it to form key interactions within the ATP-binding pocket of kinases, serving as a versatile foundation for the design of potent and selective inhibitors. This guide provides a comparative analysis of several prominent FDA-approved pyrazole-based kinase inhibitors, offering insights into their biochemical potency, kinase selectivity, and clinical efficacy. We will delve into the experimental methodologies used to characterize these drugs, providing detailed protocols for key assays that are fundamental to kinase inhibitor research and development.

Comparative Analysis of Selected Pyrazole-Based Kinase Inhibitors

This section will compare and contrast a selection of pyrazole-containing kinase inhibitors that have demonstrated significant clinical success. The chosen examples represent a range of targeted kinases and therapeutic indications, highlighting the versatility of the pyrazole scaffold.

Ruxolitinib: A JAK1/2 Inhibitor for Myeloproliferative Neoplasms

Ruxolitinib is a potent inhibitor of the Janus kinases JAK1 and JAK2, which are key components of the JAK-STAT signaling pathway. Dysregulation of this pathway is a hallmark of myeloproliferative neoplasms (MPNs) such as myelofibrosis and polycythemia vera.

Mechanism of Action: Ruxolitinib competitively inhibits the ATP-binding site of JAK1 and JAK2, thereby preventing the phosphorylation and activation of STAT proteins. This blockade of intracellular signaling leads to a reduction in the proliferation of hematopoietic cells and the production of inflammatory cytokines.

Biochemical Potency and Selectivity: Ruxolitinib exhibits low nanomolar potency against JAK1 and JAK2. It displays significant selectivity for JAK1/2 over other kinases, with approximately 6-fold selectivity over Tyk2 and over 130-fold selectivity against JAK3. Against a broader panel of kinases, it shows minimal activity, underscoring its targeted nature.

Clinical Efficacy: The COMFORT-I trial, a pivotal phase 3 study, demonstrated the efficacy of ruxolitinib in patients with myelofibrosis.[1][2] Long-term follow-up of this trial revealed a sustained reduction in spleen volume and an overall survival benefit compared to placebo.[1][2] The 5-year follow-up data from the COMFORT-I trial showed that the median overall survival was not reached in the ruxolitinib arm, while it was 200 weeks in the placebo arm.[2]

Crizotinib: A Multi-Targeted Inhibitor of ALK, ROS1, and MET

Crizotinib was initially developed as a c-MET inhibitor but was later found to be a potent inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 receptor tyrosine kinases. It is approved for the treatment of non-small cell lung cancer (NSCLC) harboring ALK or ROS1 rearrangements.

Mechanism of Action: Crizotinib functions as an ATP-competitive inhibitor of ALK, ROS1, and c-MET. By blocking the kinase activity of these oncoproteins, it inhibits downstream signaling pathways, including the RAS-MEK-ERK and PI3K-AKT pathways, leading to the induction of apoptosis and inhibition of tumor cell growth.

Biochemical Potency and Selectivity: Crizotinib demonstrates potent inhibition of ALK and ROS1 with IC50 values in the low nanomolar range. While highly effective against its primary targets, it is a multi-targeted inhibitor and shows activity against other kinases at higher concentrations.

Clinical Efficacy: The PROFILE 1014 study, a phase 3 trial in previously untreated patients with ALK-positive advanced NSCLC, showed the superiority of crizotinib over chemotherapy.[3][4] The final overall survival analysis from this study reported a 4-year survival probability of 56.6% with crizotinib.[5]

Erdafitinib: A Pan-FGFR Inhibitor for Urothelial Carcinoma

Erdafitinib is an oral, selective pan-inhibitor of the fibroblast growth factor receptor (FGFR) family of tyrosine kinases (FGFR1-4).[6] It is approved for the treatment of adult patients with locally advanced or metastatic urothelial carcinoma with susceptible FGFR3 or FGFR2 genetic alterations.[6]

Mechanism of Action: Erdafitinib potently inhibits FGFR kinase activity, leading to the suppression of downstream signaling pathways such as the RAS-MAPK and PI3K-AKT pathways. This inhibition results in decreased cell proliferation and increased apoptosis in FGFR-driven tumor cells.

Biochemical Potency and Selectivity: Erdafitinib demonstrates low nanomolar IC50 values against FGFR1, FGFR2, FGFR3, and FGFR4.[6] It exhibits selectivity for the FGFR family over other kinases.

Clinical Efficacy: The phase 2 BLC2001 trial evaluated the efficacy of erdafitinib in patients with advanced urothelial carcinoma with FGFR alterations.[7][8][9][10] Long-term follow-up of this study showed a confirmed objective response rate (ORR) of 40%.[7][8][9] The median overall survival was 11.3 months.[7]

Sotorasib: A First-in-Class Covalent Inhibitor of KRAS G12C

Sotorasib is a groundbreaking therapy that targets a specific mutation, G12C, in the KRAS protein, which was long considered "undruggable." It is approved for the treatment of adult patients with KRAS G12C-mutated locally advanced or metastatic NSCLC.[11]

Mechanism of Action: Sotorasib irreversibly and covalently binds to the cysteine residue of the KRAS G12C mutant protein.[11] This locks the protein in an inactive GDP-bound state, thereby inhibiting downstream oncogenic signaling through the MAPK pathway.

Biochemical Potency and Selectivity: Sotorasib is highly selective for the KRAS G12C mutant and does not inhibit wild-type KRAS. In vitro assays have shown no significant off-target effects against a wide range of other kinases.

Clinical Efficacy: The CodeBreaK 200 phase 3 trial compared sotorasib to docetaxel in patients with previously treated KRAS G12C-mutated NSCLC.[12][13][14] The study demonstrated a significantly longer progression-free survival (PFS) for patients treated with sotorasib (median PFS of 5.6 months vs. 4.5 months for docetaxel).[12][14] The objective response rate was also higher with sotorasib (28.1% vs. 13.2%).[12][14] However, there was no significant difference in overall survival between the two groups.[12][13]

Larotrectinib: A Tumor-Agnostic TRK Inhibitor

Larotrectinib is a first-in-class, highly selective inhibitor of Tropomyosin Receptor Kinases (TRKA, TRKB, and TRKC). Its approval was a landmark in precision oncology as it was the first treatment to receive a tumor-agnostic indication, based on the presence of a specific biomarker (NTRK gene fusion) rather than the tumor's location in the body.

Mechanism of Action: Larotrectinib is an ATP-competitive inhibitor of TRK fusion proteins. These fusion proteins are oncogenic drivers in a variety of adult and pediatric solid tumors. By inhibiting TRK signaling, larotrectinib leads to the inhibition of cell proliferation and induction of apoptosis in tumors harboring NTRK gene fusions.

Biochemical Potency and Selectivity: Larotrectinib is a potent and highly selective inhibitor of TRKA, TRKB, and TRKC with low nanomolar IC50 values. It demonstrates minimal activity against other kinases, contributing to its favorable safety profile.

Clinical Efficacy: In a pooled analysis of three clinical trials (NAVIGATE, SCOUT), larotrectinib demonstrated an overall response rate of 75% in patients with TRK fusion-positive cancers across a wide range of tumor types.[15][16] The responses were durable, with 71% of responses ongoing at one year.[15]

Comparative Data Summary

Inhibitor	Primary Target(s)	IC50 (nM)	Key Clinical Trial	Indication	Overall Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
Ruxolitinib	JAK1, JAK2	3.3 (JAK1), 2.8 (JAK2)	COMFORT-I[1][2]	Myelofibrosis	N/A (Spleen Volume Reduction)	N/A	Not Reached (vs. 200 weeks for placebo)[2]
Crizotinib	ALK, ROS1, MET	~25 (ALK)	PROFILE 1014[3][4]	ALK+ NSCLC	65%	10.9 months	Not Reached (4-year survival: 56.6%)[5]
Erdafitinib	FGFR1-4	1-3 (FGFR1-4)	BLC2001[7][8][9]	Urothelial Carcinoma (FGFRalt)	40%[7][8][9]	5.5 months[7]	11.3 months[7]
Sotorasib	KRAS G12C	Covalent	CodeBreaK 200[12][13][14]	KRAS G12C+ NSCLC	28.1%[12][14]	5.6 months[12][14]	10.6 months[12]
Larotrectinib	TRKA, TRKB, TRKC	<10	NAVIGATE/SCOUT[15]	TRK Fusion+ Solid Tumors	75%[15][16]	Not Reached	Not Reached

Signaling Pathway Visualization

Caption: Simplified signaling pathways targeted by the discussed pyrazole-based kinase inhibitors.

Experimental Protocols for Kinase Inhibitor Characterization

The following protocols provide a framework for the in vitro and cell-based evaluation of kinase inhibitors. These are foundational assays in drug discovery and are crucial for determining the potency, selectivity, and cellular effects of a compound.

In Vitro Kinase Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced in a kinase reaction. The ADP-Glo™ Kinase Assay is a luminescent assay that can be used for a wide range of kinases.[17][18][19][20]

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then quantified using a luciferase/luciferin reaction to produce a luminescent signal that is proportional to the initial kinase activity.

Workflow Diagram:

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate overnight to allow for cell attachment.

• Inhibitor Treatment:

  • Prepare a serial dilution of the pyrazole-based inhibitor in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the inhibitor at various concentrations.

  • Incubate the plate for the desired treatment duration (e.g., 72 hours). [21]3. MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS. * Add 10 µL of the MTT solution to each well. [22] * Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals. [22]4. Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. [22] * Gently mix the plate on a shaker for 5-10 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each inhibitor concentration relative to the untreated control cells.

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Western Blotting for Phospho-Protein Analysis

Western blotting is a widely used technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate. This protocol is specifically tailored for the analysis of phosphorylated proteins to assess the effect of kinase inhibitors on signaling pathways. [23][24][25][26] Principle: Proteins from cell lysates are separated by size using SDS-PAGE and then transferred to a membrane. The membrane is then probed with a primary antibody specific to the phosphorylated form of the target protein. A secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody is then added. Finally, a chemiluminescent substrate is applied, and the resulting light signal is detected, allowing for the visualization and quantification of the phospho-protein.

Workflow Diagram:

Caption: Workflow for Western blot analysis of phosphorylated proteins.

Detailed Protocol:

• Sample Preparation:

  • Treat cells with the kinase inhibitor for the desired time and at the appropriate concentration.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature an equal amount of protein from each sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by size on a polyacrylamide gel.

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a solution of 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding. [24] * Incubate the membrane with a primary antibody specific for the phosphorylated target protein overnight at 4°C with gentle agitation. [24] * Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with an HRP-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 5-10 minutes each.

• Detection and Analysis:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using a digital imaging system.

  • Quantify the band intensities using image analysis software. To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) form of the target protein or a housekeeping protein like β-actin or GAPDH.

Conclusion and Future Perspectives

The pyrazole scaffold has undeniably earned its "privileged" status in the realm of kinase inhibitor drug discovery. The successful development of drugs like ruxolitinib, crizotinib, erdafitinib, sotorasib, and larotrectinib, each targeting distinct kinases and transforming the treatment paradigms for various cancers, is a testament to its versatility. This guide has provided a comparative overview of these agents, highlighting their mechanisms, potency, selectivity, and clinical impact.

The journey of a kinase inhibitor from a laboratory curiosity to a life-saving therapeutic is paved with rigorous experimental evaluation. The detailed protocols for in vitro kinase assays, cell viability assays, and Western blotting provided herein represent the cornerstone of this process. By understanding and adeptly applying these methodologies, researchers can effectively characterize novel compounds and contribute to the advancement of targeted therapies.

Looking ahead, the field of pyrazole-based kinase inhibitors continues to evolve. The pursuit of even greater selectivity to minimize off-target effects and the development of strategies to overcome acquired resistance remain key challenges. As our understanding of the kinome deepens and our drug design capabilities become more sophisticated, we can anticipate the emergence of a new generation of pyrazole-based inhibitors with enhanced efficacy and safety profiles, further solidifying the importance of this remarkable chemical scaffold in the fight against cancer and other diseases.

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Validating the antiproliferative activity of novel pyrazole compounds

As the landscape of oncology drug discovery continuously evolves, the pyrazole scaffold has emerged as a cornerstone in medicinal chemistry. This five-membered heterocyclic ring is not merely a synthetic curiosity; it is a privileged structure found in numerous FDA-approved drugs, valued for its metabolic stability and versatile synthetic accessibility. Novel pyrazole-containing compounds are regularly synthesized with the hope of developing more selective and potent anticancer agents. However, moving a compound from the bench to potential clinical relevance requires a rigorous and systematic validation of its biological activity.

This guide serves as a comprehensive framework for researchers, scientists, and drug development professionals on validating the antiproliferative activity of novel pyrazole compounds. We will move beyond simple viability assays to build a multi-faceted, evidence-based profile for a lead compound, integrating mechanistic insights and comparative analysis. This approach is designed to establish not only if a compound is effective but how and why, providing the robust data package necessary for further development.

Part 1: Initial Screening - Quantifying Antiproliferative Potency

The first critical step is to determine a compound's ability to inhibit cancer cell growth or induce cell death. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro. High-throughput, reliable assays are essential for this initial screening phase to efficiently compare multiple compounds across various cancer cell lines.

The Principle of Cytotoxicity Assays

The choice of assay is critical and depends on the anticipated mechanism of the compound. We will compare two widely adopted methods: the MTT assay, which measures metabolic activity, and the Sulforhodamine B (SRB) assay, which quantifies total cellular protein.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is based on the ability of mitochondrial NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, making it a reliable indicator of metabolic activity.

• SRB (Sulforhodamine B) Assay: This assay relies on the ability of the aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues of proteins under mildly acidic conditions. The amount of bound dye provides a stoichiometric measure of the total protein mass, which is directly proportional to the cell number. This method is generally less susceptible to interference from compounds that might alter cellular metabolism without affecting cell viability.

Comparative Screening Workflow

A robust initial screen should involve testing the novel pyrazole compounds against a panel of cancer cell lines from different tissue origins (e.g., breast, lung, colon) and comparing their potency against a standard-of-care chemotherapeutic agent, such as Doxorubicin.

Caption: The four phases of the eukaryotic cell cycle.

Part 3: Confirming Apoptotic Induction

The presence of a Sub-G1 peak in the cell cycle analysis is a strong indicator of apoptosis, but it is not definitive proof. A more specific assay is required to confirm that the observed cell death is occurring through this programmed pathway.

Annexin V/PI Apoptosis Assay

This is the gold standard for detecting apoptosis. Its principle relies on two key events in the apoptotic process:

• Phosphatidylserine (PS) Translocation: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS flips to the outer leaflet. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), can be used to identify these early apoptotic cells.

• Loss of Membrane Integrity: In late-stage apoptosis and necrosis, the cell membrane becomes permeable. Propidium Iodide (PI) is used as a counterstain. It is excluded from live and early apoptotic cells but can enter late apoptotic and necrotic cells to stain the DNA.

By using both stains, we can differentiate the cell populations:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells (rare in this assay)

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment and Harvesting: Treat and harvest cells as described in the cell cycle protocol.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the samples immediately by flow cytometry.

Table 3: Apoptosis Induction by PZ-3 in HCT116 Cells after 48h

Treatment	% Live Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)
Vehicle Control	94.1	3.2	2.5
PZ-3 (2.1 µM)	45.2	28.9	24.1

Data are hypothetical and for illustrative purposes. Quadrants (Q) refer to standard flow cytometry dot plot output.

This data provides conclusive evidence that PZ-3 induces apoptosis, with a significant increase in both early and late apoptotic cell populations.

Part 4: Contextualizing Activity - Structure-Activity and Pathway Analysis

The final step is to place these findings in the broader context of pyrazole compounds and known cancer biology. Many pyrazole-containing molecules are known to function as kinase inhibitors. For example, the pyrazole core is a key feature in inhibitors of Cyclin-Dependent Kinases (CDKs), which are master regulators of the cell cycle. A G2/M arrest, as observed for PZ-3 , is a hallmark of CDK1 inhibition.

This suggests a plausible hypothesis that PZ-3 may exert its antiproliferative effects by inhibiting CDK1, thereby preventing the G2-to-M transition and subsequently triggering apoptosis.

Caption: Hypothesized mechanism of PZ-3 via CDK1 inhibition.

This hypothesis can be tested directly in subsequent experiments, such as in vitro kinase assays using recombinant CDK1/Cyclin B or western blotting to assess the phosphorylation status of CDK1 substrates in PZ-3-treated cells.

Conclusion

This guide outlines a logical, multi-step process for validating the antiproliferative activity of novel pyrazole compounds. By progressing from high-throughput screening to detailed mechanistic studies, a researcher can build a robust data package that not only demonstrates a compound's potency but also provides critical insights into its mechanism of action. This comprehensive approach, combining cytotoxicity assays, cell cycle analysis, and apoptosis confirmation, is essential for identifying and prioritizing promising drug candidates for further preclinical and clinical development.

References

• DNA Cell Cycle Analysis with PI. University of Massachusetts Chan Medical School. [Link]

• Propidium Iodide Cell Cycle Staining Protocol. Babraham Institute. [Link]

• Cell Cycle Analysis. University of Wisconsin-Madison. [Link]